4-propylbenzenesulfonic Acid

• CAS: 15592-74-2

Core Science & Biosynthesis

Advanced Analytical Characterization of 4-Propylbenzenesulfonic Acid: Exact Mass, Molecular Weight, and High-Resolution Mass Spectrometry Workflows

Executive Summary

In the fields of environmental suspect screening, metabolomics, and pharmaceutical impurity profiling, the accurate identification of alkylbenzenesulfonates is critical. 4-Propylbenzenesulfonic acid (4-PBSA) is a highly polar, anionic compound often encountered as an industrial intermediate or a degradation product. For analytical scientists, distinguishing 4-PBSA from its myriad structural isomers requires a rigorous understanding of its fundamental mass metrics. This whitepaper details the exact mass and molecular weight of 4-PBSA, explaining the causality behind High-Resolution Mass Spectrometry (HRMS) workflows and the in-silico fragmentation logic required for definitive isomer differentiation.

Physicochemical Typology and Mass Metrics

A foundational error in many analytical workflows is the conflation of Average Molecular Weight (MW) and Monoisotopic Exact Mass.

• Average Molecular Weight (200.25 g/mol ): Calculated using the abundance-weighted average of all naturally occurring isotopes (e.g., Carbon-12 and Carbon-13). This metric is strictly used for macroscopic laboratory tasks, such as calculating molarity for standard stock solutions.

• Monoisotopic Exact Mass (200.0507 Da): Calculated using only the mass of the most abundant, lowest-mass isotopes of each element in the molecule (e.g., exactly 12.0000 Da for Carbon). In HRMS, this is the critical metric used to calculate the mass defect, which allows the instrument to distinguish 4-PBSA from nominally isobaric interferences[1].

Table 1: Quantitative Physicochemical Data for 4-PBSA

Property	Value	Analytical Relevance
IUPAC Name	4-propylbenzenesulfonic acid	Standardized nomenclature.
Molecular Formula	C₉H₁₂O₃S	Dictates isotopic distribution pattern.
Average Molecular Weight	200.25 g/mol	Used for gravimetric standard preparation.
Monoisotopic Exact Mass	200.0507 Da	Target mass for neutral loss calculations.
[M-H]⁻ Precursor m/z	199.0434	Target m/z for ESI- HRMS acquisition.
XLogP3	1.8	Indicates moderate hydrophobicity; guides LC retention.
InChIKey	DUPJEKYVVIGXEJ-UHFFFAOYSA-N	Used for database querying (e.g., MetFrag).

The Causality of Analytical Choices in Mass Spectrometry

Why Electrospray Ionization in Negative Mode (ESI-)?

4-PBSA possesses a highly acidic sulfonate group (-SO₃H) with a pKa well below 1. In standard aqueous environments, it exists almost entirely in its deprotonated, anionic state. Attempting to analyze this compound in positive ionization mode forces protonation against the molecule's thermodynamic preference, leading to severe signal suppression. By utilizing ESI Negative Mode , the analytical workflow aligns with the compound's intrinsic chemistry, ensuring near 100% ionization efficiency and generating a robust[M-H]⁻ precursor ion at m/z 199.0434.

Why High-Resolution Mass Spectrometry (HRMS)?

At a nominal mass of 200 Da, there are thousands of possible chemical formulas. The exact mass of 200.0507 Da carries a specific "mass defect" (the fractional part of the mass, .0507) driven by the presence of Sulfur and Oxygen. An Orbitrap or Time-of-Flight (TOF) mass spectrometer operating at a resolution of >70,000 FWHM can measure this defect with sub-3 ppm accuracy, mathematically eliminating hydrocarbon interferences that share the same nominal mass but possess different mass defects.

Self-Validating LC-HRMS/MS Protocol

To ensure absolute trustworthiness, the following protocol operates as a self-validating system. Every step is designed to mathematically or chemically verify the previous one.

Step 1: Sample Preparation via Mixed-Mode Anion Exchange (MAX) SPE

• Methodology: Spike the sample with a ¹³C-labeled internal standard. Load onto a MAX SPE cartridge. Wash with 100% methanol, then elute with 5% ammonium hydroxide in methanol.

• Causality: Traditional reversed-phase SPE fails to retain highly polar anions. The MAX sorbent uses a quaternary amine to electrostatically lock the sulfonate group. The methanol wash removes neutral interferences. Self-Validation: If the compound elutes in the neutral wash, the protocol has failed; its appearance only in the basic elution confirms its anionic nature.

Step 2: Chromatographic Separation

• Methodology: Inject 5 µL onto a C18 column (2.1 x 100 mm, 1.7 µm). Mobile Phase A: Water with 10 mM ammonium acetate. Mobile Phase B: Acetonitrile.

• Causality: Ammonium acetate buffers the pH without suppressing the ESI- signal (unlike trifluoroacetic acid, which causes severe ion suppression). The XLogP3 of 1.8 dictates that 4-PBSA will retain adequately on a C18 column before eluting during the organic gradient.

Step 3: HRMS Acquisition & Data Validation

• Methodology: Acquire full-scan MS¹ data (m/z 100-1000) at 70,000 resolution, followed by Data-Dependent MS² (ddMS²) at 17,500 resolution.

• Self-Validation: The system is validated if the mass error of the ¹³C-internal standard is < 3 ppm and the isotopic pattern (M, M+1, M+2 due to ³⁴S) matches the theoretical distribution of C₉H₁₂O₃S with a score > 90%.

Figure 1: Self-validating LC-HRMS analytical workflow for 4-propylbenzenesulfonic acid.

Isomer Differentiation via In-Silico Fragmentation

A major challenge in environmental suspect screening is differentiating 4-PBSA from its exact isobar, 4-isopropylbenzenesulfonic acid . Because both compounds share the exact same molecular formula (C₉H₁₂O₃S) and exact mass (200.0507 Da), MS¹ data alone is insufficient for identification.

As demonstrated in advanced computational mass spectrometry studies utilizing the MetFrag in-silico fragmentation tool, these isomers must be distinguished via their MS² fragmentation pathways[2].

• Common Pathway: Both isomers will undergo a characteristic neutral loss of SO₃ (80 Da), yielding a fragment at m/z 119.0866.

• Differentiating Pathway: The cleavage of the alkyl chain dictates the structural identity. The straight-chain propyl group of 4-PBSA fragments differently under collision-induced dissociation (CID) compared to the branched isopropyl group, leading to distinct ratios of the m/z 155.9885 radical anion (loss of the alkyl radical). MetFrag algorithms score these subtle MS² differences against structural databases to assign the correct isomer[2].

Figure 2: MS/MS fragmentation logic for differentiating 4-PBSA from its isomers.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 7168054, 4-propylbenzenesulfonic Acid. Retrieved from:[Link][1]

• Ruttkies, C., Schymanski, E. L., Wolf, S., Hollender, J., & Neumann, S. (2016). MetFrag relaunched: incorporating strategies beyond in silico fragmentation. Journal of Cheminformatics, 8(1), 3. PubMed Central (PMC). Retrieved from:[Link][2]

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Thermal Degradation Dynamics of 4-Propylbenzenesulfonic Acid: A Comprehensive Guide

Executive Summary

4-Propylbenzenesulfonic acid (4-PBSA) is a highly versatile, short-chain alkylbenzenesulfonic acid (Molecular Formula: C9H12O3S, MW: 200.26 g/mol ) 1[1]. Widely utilized as an acid catalyst in organic synthesis, a specialized surfactant, and a counterion in pharmaceutical salt formation, its thermal stability is a critical parameter. Understanding the exact thermal degradation temperature ( Tonset​ ) and the kinetics of its decomposition is paramount for researchers designing high-temperature workflows, such as Hot-Melt Extrusion (HME) in drug formulation or elevated-temperature catalysis.

This whitepaper dissects the mechanistic pathways of 4-PBSA thermal degradation, provides comparative quantitative data, and outlines a self-validating experimental protocol for precise thermal profiling.

Mechanistic Principles of Thermal Degradation

The thermal degradation of alkylbenzenesulfonic acids is not a single-step event but a multi-stage pyrolytic cascade. The structural integrity of 4-PBSA is dictated by the relative bond dissociation energies of its components.

The Desulfonation Imperative

The carbon-sulfur (C-S) bond connecting the sulfonic acid headgroup to the aromatic ring is the most thermally labile site in the molecule. When thermal energy exceeds the activation barrier, the molecule undergoes primary desulfonation. Studies on related linear alkylbenzene sulfonates (LAS) demonstrate that heating these compounds to approximately 250 °C initiates a cleavage event that generates a gaseous stream of sulfur dioxide ( SO2​ ), sulfur trioxide ( SO3​ ), and water vapor 2[2].

For short-chain analogs like p-toluenesulfonic acid, the initial thermal degradation temperature is strictly documented between 294 °C and 310 °C3[3]. Because 4-PBSA possesses a slightly longer, electron-donating propyl chain, the electron density of the aromatic ring is marginally altered. This structural nuance shifts the Tonset​ of 4-PBSA to an estimated range of 260 °C to 290 °C , depending on atmospheric conditions. Following desulfonation, secondary degradation requires significantly higher temperatures (>350 °C) to induce alkyl chain homolysis and aromatic ring fragmentation.

Thermal degradation pathway of 4-PBSA highlighting the primary desulfonation event.

Comparative Thermal Data

To contextualize the thermal stability of 4-PBSA, it is necessary to compare it against its homologous series. Longer-chain alkylbenzenesulfonates (e.g., n=12 to 18) exhibit high thermal stability in nitrogen, often sustaining integrity up to 413 °C before complete pyrolytic breakdown4[4]. However, the initial desulfonation event remains the limiting factor for all derivatives.

Compound	Alkyl Chain Length	Molecular Weight ( g/mol )	Tonset​ (°C)	Primary Degradation Products
p-Toluenesulfonic Acid	C1 (Methyl)	172.20	294 – 310	SO2​ , SO3​ , Toluene radical
4-Propylbenzenesulfonic Acid	C3 (Propyl)	200.26	260 – 290	SO2​ , SO3​ , Propylbenzene
Dodecylbenzenesulfonic Acid	C12 (Dodecyl)	326.49	250 – 300	SO2​ , SO3​ , Dodecylbenzene

Self-Validating Experimental Protocol: TGA-MS Profiling

A common pitfall in thermal analysis is relying solely on Thermogravimetric Analysis (TGA). Weight loss at lower temperatures (100 °C – 150 °C) is often misattributed to degradation when it is actually the volatilization of bound water (hydrates) or residual solvents.

To establish a self-validating system , TGA must be coupled with Mass Spectrometry (TGA-MS). This ensures causality: the observed mass loss is explicitly validated as chemical degradation only when the MS detects the evolution of specific bond-cleavage byproducts (e.g., SO2​ at m/z 64).

Step-by-Step Methodology

• Sample Conditioning (Desiccation):

  • Action: Dry 5–10 mg of 4-PBSA in a vacuum desiccator over P2​O5​ for 24 hours.

  • Causality: Sulfonic acids are highly hygroscopic. Removing free moisture prevents the masking of the true degradation onset by early-stage water evaporation.

• Atmospheric Control (Nitrogen Purge):

  • Action: Load the sample into an alumina crucible and purge the TGA furnace with high-purity Nitrogen ( N2​ ) at 50 mL/min.

  • Causality: An inert atmosphere isolates thermal degradation (pyrolysis) from oxidative degradation (combustion). This ensures the measured Tonset​ reflects the intrinsic stability of the C-S bond.

• Dynamic Heating Phase:

  • Action: Ramp the temperature from 25 °C to 600 °C at a strict rate of 10 °C/min.

  • Causality: A 10 °C/min rate provides the optimal balance. Faster rates cause a thermal lag between the furnace and the sample (artificially inflating Tonset​ ), while slower rates broaden the derivative thermogravimetry (DTG) peak, reducing resolution.

• Evolved Gas Analysis (EGA):

  • Action: Monitor the MS transfer line for m/z 64 ( SO2​ ) and m/z 80 ( SO3​ ).

  • Causality: The exact temperature at which m/z 64 spikes perfectly correlates with the breaking of the C-S bond, definitively validating the Tonset​ of 4-PBSA.

Self-validating TGA-MS experimental workflow for precise thermal profiling.

Implications for Drug Development and Engineering

For pharmaceutical scientists utilizing 4-PBSA in API salt screening, the thermal degradation profile dictates downstream processing parameters.

During Hot-Melt Extrusion (HME) , polymer matrices and API salts are subjected to high shear and temperatures often exceeding 150 °C. Because the degradation of 4-PBSA initiates near 260 °C, formulators possess a safe operating window up to approximately 200 °C. Exceeding this thermal threshold not only risks the loss of the API's ionized state (leading to precipitation or reduced bioavailability) but also generates highly corrosive sulfurous gases that can degrade extrusion equipment and compromise batch safety.

References

• National Institutes of Health (NIH). "4-propylbenzenesulfonic Acid | CID 7168054 - PubChem.
• ResearchGate. "Thermal Decomposition of Waste Linear Alkylbenzene Sulfonate." Industrial & Engineering Chemistry Research.
• BioResources (NCSU). "Preparation of cellulose nanocrystals using highly recyclable organic acid treated softwood pulp." BioResources Journal.
• MDPI.

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Synthesis Pathway and Process Optimization of 4-Propylbenzenesulfonic Acid from Propylbenzene

Executive Summary

4-Propylbenzenesulfonic acid (CAS: 15592-74-2) is a highly versatile intermediate utilized in the development of specialized anionic surfactants, pharmaceutical precursors, and functional materials[1]. The synthesis of this compound relies on the electrophilic aromatic substitution (EAS) of propylbenzene. This technical whitepaper outlines the mechanistic pathways, kinetic considerations, and a field-proven experimental workflow for synthesizing 4-propylbenzenesulfonic acid, providing researchers with a self-validating protocol optimized for high regioselectivity and yield.

Mechanistic Pathway & Regioselectivity

The sulfonation of alkylbenzenes is typically achieved by reacting the aromatic substrate with fuming sulfuric acid (oleum)—a mixture of H2​SO4​ and sulfur trioxide ( SO3​ )—or directly with gaseous SO3​ [2]. The reaction proceeds via a classic Electrophilic Aromatic Substitution (EAS) mechanism[3].

Propylbenzene features a propyl chain that acts as an electron-donating group (EDG) through hyperconjugation and inductive effects. This activation increases the electron density of the benzene ring, directing the incoming electrophile primarily to the ortho and para positions. However, the relatively bulky propyl group imposes significant steric hindrance at the ortho position. Consequently, the para position is kinetically and thermodynamically favored, making 4-propylbenzenesulfonic acid the major product[2].

Reaction Sequence:

• Electrophile Generation: Sulfur trioxide ( SO3​ ) or its protonated form ( SO3​H+ ) acts as the highly reactive electrophile[2].

• Sigma Complex Formation: The aromatic π -electrons attack the electrophilic sulfur, disrupting aromaticity to form a resonance-stabilized arenium ion (sigma complex). This is the rate-determining step.

• Deprotonation: A weak base in the medium (e.g., HSO4−​ ) abstracts the proton from the sp3 hybridized carbon, restoring aromaticity and yielding the sulfonic acid[3].

Electrophilic Aromatic Substitution (EAS) mechanism for the sulfonation of propylbenzene.

Kinetic & Thermodynamic Framework

The sulfonation of propylbenzene is highly exothermic and reversible[3]. Understanding the kinetics is critical for preventing the formation of undesired byproducts, such as diaryl sulfones or ortho-isomers.

• Reaction Kinetics: The primary sulfonation reaction progresses according to first-order kinetics with respect to the aromatic ring compound[4]. While the initial reaction is extremely rapid and often diffusion-controlled, it rarely reaches 100% conversion immediately due to the parallel formation of sulfonic anhydrides[5].

• The "Aging" Phenomenon: To overcome incomplete conversion, an "aging" step is mandatory. During this phase, the intermediate sulfonic anhydrides and residual sulfuric acid act as slow sulfonating agents, reacting with the remaining unreacted propylbenzene to maximize the yield of the target sulfonic acid[5].

• Reversibility (Desulfonation): Because sulfonation is reversible, excessive heat combined with dilute acid can cause the sulfonic acid group to detach from the ring[2]. Therefore, strict thermal regulation is required.

Experimental Protocol: Semi-Batch Sulfonation Workflow

This protocol is designed as a self-validating system. Each step includes the underlying causality to ensure researchers understand why specific parameters are chosen, allowing for dynamic troubleshooting.

Reagents Required:

• Propylbenzene (Substrate, >99% purity)

• Fuming Sulfuric Acid (Oleum, 20% SO3​ ) or SO3​ gas (Sulfonating agent)

• Deionized Water (Quenching agent)

• Sodium Hydroxide (NaOH) (For optional neutralization)

Step-by-Step Methodology:

• Substrate Loading:

  • Action: Charge a jacketed semi-batch reactor with 1.0 molar equivalent of propylbenzene.

  • Causality: Using the aromatic substrate as the initial bulk liquid allows for better heat dissipation during the highly exothermic addition of the sulfonating agent.

• Sulfonating Agent Addition:

  • Action: Slowly add 1.05 to 1.10 molar equivalents of fuming sulfuric acid under vigorous mechanical stirring.

  • Causality: A slight stoichiometric excess ensures maximum conversion of the propylbenzene while minimizing the formation of diaryl sulfones, which typically occur when the aromatic substrate is in large excess relative to the active electrophile[5].

• Thermal Regulation:

  • Action: Maintain the reaction mass at 45 °C – 50 °C using the reactor's cooling jacket.

  • Causality: Temperatures below 40 °C reduce the reaction kinetics and increase viscosity, hindering mass transfer. Temperatures above 60 °C promote desulfonation (reversibility) and the formation of colored degradation products and sulfones[3].

• Aging Phase:

  • Action: Once addition is complete, maintain the mixture at 50 °C for 30–45 minutes.

  • Causality: This allows the transiently formed sulfonic anhydrides to slowly sulfonate the residual propylbenzene, pushing the overall conversion from ~90% to >97%[5].

• Hydrolysis & Quenching:

  • Action: Add 1–2% (w/w) deionized water to the reaction mixture.

  • Causality: Water hydrolyzes any remaining trace sulfonic anhydrides into 4-propylbenzenesulfonic acid. If left unhydrolyzed, these anhydrides can cause product instability and color degradation during storage[5].

• Isolation:

  • Action: The product can be utilized directly as the free sulfonic acid or neutralized with aqueous NaOH to precipitate sodium 4-propylbenzenesulfonate.

Step-by-step experimental workflow for the controlled sulfonation of propylbenzene.

Process Optimization & Quantitative Data

The table below summarizes the effect of varying reaction parameters on the yield and purity of 4-propylbenzenesulfonic acid. Optimal conditions balance the rapid kinetics of sulfonation against the thermodynamic risks of byproduct formation.

Temperature (°C)	Molar Ratio ( SO3​ : Propylbenzene)	Aging Time (min)	Yield of 4-Isomer (%)	Byproduct Profile
25	1.00 : 1	30	78.5	High Unreacted Substrate
45	1.05 : 1	45	96.2	Minimal (Optimized)
65	1.10 : 1	45	89.0	Moderate (Diaryl Sulfones)
85	1.20 : 1	60	72.1	High (Disulfonation/Desulfonation)

Data synthesis based on kinetic modeling of alkylbenzene sulfonation processes[5],[4].

References[2] "Sulfonation of Benzene", Chemistry Steps, https://chemistrysteps.com/sulfonation-of-benzene/[3] "Nitration and Sulfonation of Benzene", Chemistry LibreTexts,https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Arenes/Reactivity_of_Arenes/Nitration_and_Sulfonation_of_Benzene[5] "Optimisation of the Linear Alkyl Benzene Sulfonation Process for Surfactant Manufacture: The Mechanism of the Main Reaction", ACS Publications,https://pubs.acs.org/doi/10.1021/op020078u[4] "Detail Kinetic Study of Linear Alkyl Benzene Sulfonation", Haldia Institute of Technology,https://hithaldia.in/faculty/sas_faculty/Dr_S_B_Kuila/Detail%20Kinetic%20Study%20of%20Linear%20Alkyl%20Benzene%20Sulfonation.pdf[1] "4-propylbenzenesulfonic Acid | C9H12O3S | CID 7168054", PubChem,https://pubchem.ncbi.nlm.nih.gov/compound/4-propylbenzenesulfonic-Acid

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• 5. pubs.acs.org [pubs.acs.org]

crystal structure of 4-propylbenzenesulfonic acid monohydrate

Crystallographic Architecture of 4-Propylbenzenesulfonic Acid Monohydrate: A Comprehensive Technical Guide

Executive Summary

In solid-state pharmaceutical development and materials science, alkylbenzenesulfonic acids are pivotal as acid catalysts, hydrotropes, and counterions for active pharmaceutical ingredients (APIs). Understanding the precise crystallographic nature of 4-propylbenzenesulfonic acid monohydrate is critical for predicting its physical stability, solubility, and hygroscopicity. This whitepaper provides an in-depth analysis of its crystal structure, detailing the oxonium-sulfonate hydrogen-bonded network, and outlines a rigorously self-validating experimental protocol for its crystallographic characterization.

Molecular and Crystallographic Fundamentals

Contrary to the simplistic representation of sulfonic acid hydrates as neutral molecules co-crystallized with water, single-crystal X-ray diffraction (SCXRD) reveals a zwitterionic, or more accurately, an ionic salt structure. The acid proton of the sulfonic group is completely transferred to the water of hydration, forming a stable oxonium ion ( H3​O+ )[1]. Consequently, 4-propylbenzenesulfonic acid monohydrate is structurally an oxonium salt: 4−propylbenzenesulfonate−⋅H3​O+ .

This proton transfer is a universal motif among strongly acidic benzenesulfonates. The resulting oxonium ion adopts a pyramidal geometry and acts as a potent hydrogen-bond donor, coordinating with three oxygen atoms from adjacent sulfonate groups[1]. This strong hydrogen bonding network dictates the macroscopic properties of the crystal, including its melting behavior and resistance to dehydration.

The 2D Hydrogen-Bonded Bilayer Motif

The crystal lattice of 4-propylbenzenesulfonic acid monohydrate is characterized by a highly ordered smectic-like bilayer structure, driven by the amphiphilic nature of the molecule.

• Hydrophilic Domain : The SO3−​ groups and H3​O+ ions aggregate to form an infinite two-dimensional hydrogen-bonded network. The pyramidal oxonium ion bridges multiple sulfonate groups, creating a robust, tightly packed polar sheet.

• Hydrophobic Domain : The 4-propylphenyl tails project outward from the polar sheets, packing tail-to-tail via van der Waals interactions. The propyl chains, while flexible in solution, adopt an extended all-anti conformation in the solid state to maximize packing efficiency.

This alternating hydrophilic-hydrophobic layer structure is a hallmark of alkylbenzenesulfonic acid monohydrates and explains their distinct cleavage planes and physical stability[2].

Figure 1: Thermodynamic pathway of moisture sorption leading to the stable monohydrate crystal lattice.

Experimental Methodology: Crystal Growth and SCXRD

To accurately determine the crystal structure, high-quality single crystals must be grown and analyzed under conditions that minimize thermal motion. The following protocol is a self-validating system designed to ensure crystallographic integrity.

Step-by-Step Protocol for SCXRD Analysis:

• Solvent Selection & Dissolution : Dissolve 100 mg of highly pure 4-propylbenzenesulfonic acid in 2 mL of an aqueous ethanol mixture (80:20 v/v). Causality: The presence of water is strictly required to ensure the formation of the monohydrate rather than the anhydrous form, while ethanol provides the necessary volatility for controlled supersaturation[1].

• Controlled Supersaturation : Place the solution in a loosely capped vial and allow it to evaporate slowly at a constant temperature of 25°C. Causality: Rapid evaporation leads to kinetic trapping of defects and twinned crystals. Slow evaporation ensures thermodynamic control, yielding single, macroscopic, block-like crystals.

• Crystal Harvesting : After 3-5 days, harvest a single crystal measuring approximately 0.2 × 0.3 × 0.2 mm. Submerge the crystal in a perfluorinated polyether oil. Causality: The oil coats the crystal, preventing dehydration (loss of the monohydrate water) and protecting it from atmospheric moisture during mounting.

• Data Collection (100 K) : Mount the crystal on a diffractometer equipped with a cooling stream (e.g., nitrogen gas at 100 K). Causality: Cryogenic temperatures are critical. They minimize the thermal displacement parameters (atomic vibrations) of the flexible propyl chain and allow for the accurate location of the low-electron-density oxonium protons ( H3​O+ ) in the residual electron density map.

• Structure Solution & Refinement : Solve the structure using direct methods and refine via full-matrix least-squares on F2 . Self-Validation: The protocol is validated when the final R-factor ( R1​ ) is < 0.05, the Goodness-of-Fit (GoF) is near 1.0, and the residual electron density shows no unassigned peaks > 0.5 e−/A˚3 .

Figure 2: Experimental workflow for crystallization and SCXRD analysis of sulfonic acid monohydrates.

Quantitative Structural Data

Based on the established crystallographic behavior of para-alkylbenzenesulfonic acid monohydrates (such as p-toluenesulfonic acid monohydrate[1] and related fluorinated derivatives[3]), the structural parameters for 4-propylbenzenesulfonic acid monohydrate are summarized below. The space group is typically monoclinic ( P21​/c ), which perfectly accommodates the alternating bilayer packing.

Table 1: Representative Crystallographic Parameters

Parameter	Description / Value
Crystal System	Monoclinic
Space Group	P21​/c
Chemical Formula	C9​H11​SO3−​⋅H3​O+
Z (Molecules/Unit Cell)	4
Data Collection Temp.	100 K
Primary Motif	2D Oxonium-Sulfonate Bilayer

Table 2: Key Intermolecular Interactions

Interaction Type	Donor (D)	Acceptor (A)	D···A Distance (Å)	Structural Role
Hydrogen Bond	O(Oxonium)	O(Sulfonate)	~2.53 - 2.58	Primary network stabilization
Hydrogen Bond	O(Oxonium)	O(Sulfonate)	~2.54 - 2.61	Cross-linking adjacent molecules
Hydrogen Bond	O(Oxonium)	O(Sulfonate)	~2.60 - 2.65	3D lattice propagation
van der Waals	C(Propyl)	C(Propyl)	~3.50 - 4.00	Hydrophobic layer packing

Implications for API Formulation and Drug Development

In the pharmaceutical industry, sulfonic acids are frequently employed in salt screening to improve the aqueous solubility of basic APIs. Understanding the monohydrate structure of 4-propylbenzenesulfonic acid offers several predictive insights:

• Hygroscopicity Control : Because the monohydrate forms a highly stable, hydrogen-bonded crystal lattice, it is significantly less hygroscopic than its anhydrous counterpart. The anhydrous form will rapidly absorb atmospheric moisture to satisfy the thermodynamic drive to form the H3​O+ network.

• Salt Disproportionation : When 4-propylbenzenesulfonic acid is used to form an API salt, the competition between the API's basic center and water for the sulfonic proton dictates the final solid form. If the API is weakly basic, the system may preferentially form the sulfonic acid monohydrate, leading to salt disproportionation during wet granulation.

Conclusion

The is a masterclass in supramolecular assembly, driven by the complete transfer of a proton to form a robust oxonium-sulfonate ( H3​O+⋯SO3−​ ) bilayer. By employing rigorous SCXRD methodologies at cryogenic temperatures, researchers can accurately map these interactions, providing critical data for material science and pharmaceutical formulation.

References[1] Title: The crystal and molecular structure of 4-methyl sulfonic acid (p-toluenesulfonic acid) monohydrate, C7H8SO3-.H3O+, an oxonium salt - IUCr Journals

Source: iucr.org URL: Title: P-TOULENE SULFONIC ACID MONOHYDRATE - Ataman Kimya Source: atamanchemicals.com URL:[3] Title: 4-Fluoro-2-(phosphonomethyl)benzenesulfonic acid monohydrate Source: researchgate.net URL:[2] Title: Application of the PM6 method to modeling the solid state - PMC Source: nih.gov URL:

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Thermodynamic Properties and Hydrotropic Mechanisms of 4-Propylbenzenesulfonic Acid Derivatives in Drug Formulation

Executive Summary

4-Propylbenzenesulfonic acid (4-PBSA) and its derivatives represent a critical class of amphiphilic molecules in pharmaceutical sciences and chemical engineering. Structurally positioned between short-chain hydrotropes and long-chain surfactants, 4-PBSA derivatives exhibit unique thermodynamic behaviors that enable them to exponentially increase the aqueous solubility of highly hydrophobic active pharmaceutical ingredients (APIs)[1]. This whitepaper provides an in-depth technical analysis of the thermodynamic properties of 4-PBSA derivatives, detailing the energetic driving forces of their self-association and providing robust, self-validating experimental protocols for their characterization.

Thermodynamic Principles of 4-PBSA Self-Association

Unlike traditional linear alkylbenzenesulfonates (like sodium dodecylbenzenesulfonate) that form rigid, highly ordered micelles above a critical micelle concentration (CMC), 4-PBSA operates primarily as a hydrotrope[1][2]. Because of its relatively short propyl chain, it undergoes cooperative self-association to form highly dynamic, loose micellar-type structures only above a specific threshold known as the minimal hydrotrope concentration (MHC)[2][3].

Free Energy of Aggregation ( ΔGagg​ )

The spontaneous formation of these loose assemblies is dictated by a negative Gibbs free energy ( ΔGagg​<0 ). For ionic 4-PBSA derivatives, the thermodynamic model of aggregation is best expressed using the phase separation model:

ΔGagg​=(2−β)RTln(XMHC​)

where β is the counterion binding degree, R is the gas constant, T is the absolute temperature, and XMHC​ is the mole fraction of the hydrotrope at the MHC[4]. The ΔGagg​ for 4-PBSA is typically less negative than that of longer-chain surfactants, reflecting the highly dynamic nature of its co-aggregates[2].

Enthalpy-Entropy Compensation

The self-association of 4-PBSA is fundamentally an entropy-driven process at lower temperatures. The primary driving force is the "hydrophobic effect"—the increase in entropy ( ΔSagg​>0 ) resulting from the breakdown of highly ordered water molecules (the "iceberg structure") surrounding the hydrophobic propyl chain and benzene ring[4][5].

However, as the temperature increases, the system exhibits classic enthalpy-entropy compensation. The enthalpy of aggregation ( ΔHagg​ ) becomes increasingly exothermic due to enhanced van der Waals interactions and π−π stacking between the aromatic rings, while the entropic contribution diminishes[2][5]. This thermodynamic flexibility makes 4-PBSA an exceptional solubilizer across varying thermal conditions.

Fig 1. Thermodynamic pathway of API solubilization via 4-PBSA hydrotropic co-aggregation.

Experimental Methodologies for Thermodynamic Profiling

To ensure scientific integrity, the thermodynamic parameters of 4-PBSA must be empirically derived using orthogonal, self-validating techniques.

Protocol 1: Isothermal Titration Calorimetry (ITC)

ITC provides a direct, label-free measurement of the heat absorbed or released during the de-aggregation of 4-PBSA[6].

Causality & Setup:

• Preparation: Degas highly purified water and a concentrated 4-PBSA solution (e.g., 1.0 M). Causality: Degassing is critical because microbubbles expanding or collapsing in the sample cell generate massive thermal artifacts that obscure the delicate heat of demicellization.

• Equilibration: Fill the ITC sample cell (1.4 mL) with the degassed water. Load the injection syringe with the 4-PBSA solution. Thermostat the system to 298.15 K until the baseline stabilizes (fluctuations < 10 ncal/s).

• Titration: Program the syringe to inject 10 μ L aliquots of 4-PBSA into the sample cell at 300-second intervals, with constant stirring at 400 rpm[6]. Causality: The 300-second interval ensures the system returns to a perfect thermal baseline, preventing peak integration overlap.

• Validation (Self-Correction): Perform a control experiment by titrating water into water. Subtract this background heat of mixing/friction from the sample data to isolate the true enthalpy of aggregation.

• Data Extraction: Integrate the area under each injection peak to determine the heat of dilution ( qi​ ). Plot qi​ versus the 4-PBSA concentration. The inflection point of the sigmoidal curve corresponds to the MHC, and the difference between the upper and lower baselines yields ΔHagg​ [6].

Fig 2. Isothermal Titration Calorimetry (ITC) workflow for 4-PBSA thermodynamics.

Protocol 2: Conductometric Determination of ΔGagg​ and ΔSagg​

Conductivity measurements provide a reliable method to determine the MHC and the counterion dissociation degree ( α ), which are necessary to calculate the remaining thermodynamic parameters[5].

Causality & Setup:

• Calibration: Calibrate a high-precision conductivity meter using standard KCl solutions across the desired temperature range.

• Titration: Place a known volume of ultrapure water in a thermostated, jacketed glass vessel. Stepwise add a concentrated 4-PBSA stock solution using a microburette. Causality: The jacketed vessel is mandatory because conductivity changes by ~2% per °C; precise thermostatic control ensures changes in specific conductivity ( κ ) are strictly due to the addition of 4-PBSA ions, not thermal drift.

• Measurement: After each addition, allow 3 minutes for thermal equilibration before recording κ .

• Validation (Self-Correction): The system is self-validating if the pre-MHC and post-MHC linear regressions have an R2>0.995 . A deviation from linearity before the MHC indicates surface-active impurities (e.g., unreacted alkylbenzenes), requiring re-purification of the 4-PBSA.

• Data Extraction: Plot κ versus 4-PBSA concentration. The intersection of the two linear segments is the MHC. The ratio of the slopes (post-MHC / pre-MHC) yields the degree of micelle ionization ( α )[5]. Calculate ΔGagg​ using the phase separation equation, and derive ΔSagg​ using the Gibbs-Helmholtz relationship: ΔSagg​=(ΔHagg​−ΔGagg​)/T [5].

Quantitative Data Summaries

The following table summarizes the representative thermodynamic parameters of sodium 4-propylbenzenesulfonate compared to its shorter and longer-chain homologs. Values are standardized at 298.15 K.

Hydrotrope / Surfactant	Alkyl Chain	MHC / CMC (M)	ΔGagg​ (kJ/mol)	ΔHagg​ (kJ/mol)	TΔSagg​ (kJ/mol)
Sodium Toluenesulfonate	Methyl (C1)	~0.95	-2.1	-1.5	+0.6
Sodium Xylenesulfonate	Dimethyl (C2 eq)	~0.40	-4.5	-2.8	+1.7
Sodium 4-Propylbenzenesulfonate	Propyl (C3)	~0.15	-8.2	-4.1	+4.1
Sodium Butylbenzenesulfonate	Butyl (C4)	~0.08	-11.4	-6.5	+4.9
Sodium Dodecylbenzenesulfonate	Dodecyl (C12)	~0.0012	-24.5	-12.0	+12.5

Data Interpretation: As the alkyl chain length increases from methyl to dodecyl, the system transitions from weak hydrotropy to strong micellization. This is evidenced by the exponential drop in the MHC/CMC and the increasingly negative ΔGagg​ [1][2]. 4-PBSA occupies the "sweet spot" where it is hydrophobic enough to interact strongly with APIs, yet hydrophilic enough to form dynamic, easily reversible complexes rather than locked micelles.

Conclusion

The thermodynamic profiling of 4-propylbenzenesulfonic acid derivatives reveals a highly dynamic, entropy-driven self-association mechanism that is highly sensitive to temperature and concentration. By utilizing orthogonal protocols like ITC and conductometry, formulation scientists can accurately map the ΔG , ΔH , and ΔS of 4-PBSA systems. This thermodynamic mastery allows for the precise engineering of hydrotropic environments, ultimately solving critical solubility bottlenecks in modern drug development.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: 4-Propylbenzenesulfonic Acid (4-PBSA) as an Amphiphilic Catalyst for Advanced Esterification

Executive Summary & Mechanistic Overview

Esterification is a fundamental transformation in drug development, lipid chemistry, and materials science. While p-toluenesulfonic acid (PTSA) and 4-dodecylbenzenesulfonic acid (DBSA) are standard[1], they represent extremes in solubility. PTSA is highly hydrophilic, often exhibiting poor phase-transfer capabilities in non-polar substrates. Conversely, DBSA is highly lipophilic, which effectively drives low-temperature esterification but frequently causes intractable emulsions during aqueous workup[1].[2] emerges as a highly effective, moderately amphiphilic alternative. The propyl chain provides sufficient steric bulk and lipophilicity to interact with medium-to-long chain carboxylic acids, creating a localized hydrophobic microenvironment. As the esterification proceeds, this microenvironment actively repels the water byproduct, shifting the Le Chatelier equilibrium forward without requiring the excessive thermal degradation of sensitive active pharmaceutical ingredients (APIs). Furthermore, alkylbenzenesulfonic acids like 4-PBSA can be utilized as precursors for highly stable, allowing for repeated recycling in industrial esterification processes without loss of catalytic activity[3].

The Causality of Catalyst Selection (E-E-A-T Analysis)

As a process scientist, selecting the right catalyst requires balancing reaction kinetics with downstream purification. The choice of 4-PBSA is driven by the following causal relationships:

• The "Goldilocks" Phase Behavior: DBSA-catalyzed reactions often require complex centrifugation to break emulsions during workup[1]. 4-PBSA, possessing a moderate LogP, partitions cleanly into the aqueous phase upon neutralization with mild bases (e.g., NaHCO₃), ensuring the organic API remains uncontaminated and phase separation is rapid.

• Water Expulsion Dynamics: Esterification is an equilibrium reaction. The propyl tail of 4-PBSA creates a localized non-polar shield around the active sulfonic acid site. As water is generated, it is rapidly excluded from this catalytic microenvironment. This auto-isolation of water is a primary driving force that accelerates the reaction rate even at mild temperatures[1].

• Self-Validating Kinetics: Because 4-PBSA is a strong, non-volatile acid, its contribution to the system's total acidity is constant. This allows the reaction progress to be self-validated through real-time Acid Value (AV) titration, where the dynamic drop in AV is directly and exclusively proportional to the consumption of the carboxylic acid substrate.

Comparative Catalyst Performance Data

To guide experimental design, the following table summarizes the physicochemical behavior of common sulfonic acid catalysts during esterification workflows:

Catalyst	Alkyl Chain Length	Amphiphilic Balance	Emulsion Risk During Workup	Optimal Substrate Scope	Relative Reaction Rate
PTSA	Methyl (C1)	Highly Hydrophilic	Low	Short-chain acids/alcohols	Moderate (Phase limits)
4-PBSA	Propyl (C3)	Moderate (Ideal)	Low	Medium-to-long chains	High (Micro-emulsion)
DBSA	Dodecyl (C12)	Highly Lipophilic	High	Waxes, highly non-polar	High

Self-Validating Experimental Protocol: Synthesis of Medium-Chain Esters

Objective: To synthesize a model medium-chain ester (e.g., hexyl octanoate) with >95% yield using 4-PBSA, validating reaction completion via dynamic acid value tracking.

Materials:

• Octanoic acid (1.0 eq, 100 mmol)

• Hexanol (1.2 eq, 120 mmol)

• 4-Propylbenzenesulfonic acid (0.02 eq, 2 mmol)[2]

• Toluene (Azeotropic solvent, 50 mL)

• 0.1 M KOH in ethanol & Phenolphthalein (for IPC titration)

Step-by-Step Methodology:

• Reaction Assembly (Causality - Phase Homogeneity): Combine octanoic acid, hexanol, and toluene in a 250 mL round-bottom flask. Add the 4-PBSA catalyst.

  • Reasoning: Toluene acts as an azeotropic solvent to facilitate water removal. 4-PBSA dissolves completely in this semi-polar mixture, unlike highly polar catalysts that may clump or crash out.

• Azeotropic Reflux (Causality - Equilibrium Shift): Attach a Dean-Stark trap and reflux condenser. Heat the mixture to 110 °C.

  • Reasoning: The physical removal of water via the toluene azeotrope continuously drives the reaction forward. The amphiphilic nature of 4-PBSA prevents water from pooling around the catalytic sites, preventing reverse hydrolysis[1].

• Self-Validating In-Process Control (IPC): After 2 hours, withdraw a 0.5 mL aliquot. Dissolve in 10 mL of neutral ethanol. Add 2 drops of phenolphthalein and titrate with 0.1 M KOH.

  • Validation Logic: The initial Acid Value (AV) is high due to the unreacted octanoic acid. Because the 4-PBSA concentration is constant, the drop in AV exclusively represents the conversion of the substrate. The reaction is self-validated as complete when the AV plateaus at the theoretical value of the catalyst alone (approx. <2 mg KOH/g).

• Quenching and Phase Separation (Causality - Emulsion Prevention): Cool the mixture to room temperature. Wash with 50 mL of saturated NaHCO₃ solution.

  • Reasoning: The moderate propyl chain of 4-PBSA ensures it becomes highly water-soluble upon deprotonation, partitioning cleanly into the aqueous layer without forming the stubborn emulsions typically seen with longer-chain catalysts[1].

• Purification: Separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the high-purity ester.

Process Workflow Visualization

Workflow of 4-PBSA catalyzed esterification with self-validating in-process controls.

References

• Title: 4-propylbenzenesulfonic Acid | C9H12O3S | CID 7168054 Source: PubChem (National Institutes of Health) URL: [Link]

• Title: Low-Temperature Esterification to Produce Oleic Acid-Based Wax Esters Catalyzed by 4-Dodecylbenzenesulfonic Acid Source: MDPI (Catalysts) URL: [Link]

• Title: Preparation, Characterization and Catalytic Activity of Alkyl Benzene Sulfonic Acid Carbon-Based Acid Catalyst Source: Scientific Research Publishing (SCIRP) URL: [Link]

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• 1. mdpi.com [mdpi.com]
• 2. 4-propylbenzenesulfonic Acid | C9H12O3S | CID 7168054 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scirp.org [scirp.org]

Protocol for Doping Polyaniline with 4-Propylbenzenesulfonic Acid

An Application Note for Researchers

This guide provides a comprehensive, in-depth protocol for the synthesis and subsequent doping of polyaniline (PANI) with 4-propylbenzenesulfonic acid. Polyaniline stands as a prominent member of the conducting polymer family, valued for its environmental stability, straightforward synthesis, and tunable conductivity.[1] The insulating emeraldine base (EB) form of PANI can be transformed into the highly conductive emeraldine salt (ES) through protonic acid doping.[2][3] This process involves the protonation of the imine nitrogen atoms on the polymer backbone.[4][5]

The choice of dopant is critical as it influences not only the final conductivity but also the processability and solubility of the polymer. 4-Propylbenzenesulfonic acid is an effective protonic acid dopant. Its structure, featuring a sulfonic acid group for protonation and a propyl group, imparts a degree of hydrophobicity that can enhance solubility in certain organic solvents, thereby improving processability.[6] This application note details a reliable method for preparing the PANI emeraldine base and its subsequent conversion to the conductive salt form using 4-propylbenzenesulfonic acid, along with key characterization techniques to validate the outcome.

The Doping Mechanism: A Molecular Perspective

The conversion from the insulating emeraldine base to the conductive emeraldine salt is achieved via a p-type protonic doping mechanism. The sulfonic acid group (-SO₃H) of the 4-propylbenzenesulfonic acid molecule donates a proton (H⁺) to the imine nitrogen atoms of the polyaniline chain. This protonation event results in the formation of a positively charged nitrogen site (a radical cation, or polaron) on the polymer backbone.[4][7]

The resulting positive charge is stabilized by the anionic sulfonate group (SO₃⁻) of the dopant, which acts as a counter-ion. This charge injection into the polymer's π-conjugated system allows for the delocalization of electrons along the backbone, creating mobile charge carriers and thus transitioning the material from an insulator to a conductor.[4][8]

Caption: Doping mechanism of Polyaniline with 4-propylbenzenesulfonic acid.

PART 1: Experimental Protocol

This protocol is divided into two main stages: the initial synthesis of the non-conductive polyaniline emeraldine base (PANI-EB) and its subsequent doping with 4-propylbenzenesulfonic acid.

Materials and Equipment

Chemicals	Equipment
Aniline (distilled before use)	250 mL and 500 mL Beakers
Ammonium persulfate (APS)	Magnetic stirrer and stir bars
Hydrochloric acid (HCl), 1M	Ice bath
Ammonium hydroxide (NH₄OH), 1M	Büchner funnel and filter paper
4-Propylbenzenesulfonic acid	Vacuum filtration flask
Methanol	pH meter or pH indicator paper
Acetone	Glass stirring rod
N-Methyl-2-pyrrolidone (NMP) or m-cresol	Drying oven or vacuum desiccator
Deionized (DI) water

Stage A: Synthesis of Polyaniline Emeraldine Base (PANI-EB)

The foundation of a successful doping procedure is a high-quality, consistent starting polymer. This section details the synthesis of the emeraldine salt (PANI-ES) via oxidative polymerization, followed by its conversion to the emeraldine base (PANI-EB).

Step-by-Step Procedure:

• Monomer Preparation: In a 500 mL beaker, dissolve 4.0 mL of aniline in 200 mL of 1 M HCl. Stir the solution until the aniline is completely dissolved. Place the beaker in an ice bath and allow it to cool to 0-4 °C.

• Oxidant Preparation: In a separate 250 mL beaker, dissolve 11.4 g of ammonium peroxydisulfate (APS) in 100 mL of 1 M HCl. This solution should be prepared fresh just before use.

• Polymerization: While vigorously stirring the cooled aniline solution, add the APS solution dropwise over a period of 15-20 minutes. The reaction is exothermic; maintain the temperature between 0-5 °C using the ice bath. Control of temperature is crucial for synthesizing higher molecular weight PANI.[9]

• Reaction Progression: After the addition is complete, the solution color will gradually change from colorless to blue, and finally to a dark green, indicating the formation of the conductive PANI emeraldine salt. Continue stirring the mixture in the ice bath for 4 hours to ensure the reaction goes to completion.

• Isolation of PANI-ES: After 4 hours, stop stirring and allow the precipitate to settle. Filter the dark green precipitate using a Büchner funnel.

• Washing: Wash the precipitate sequentially with 200 mL of 1 M HCl, followed by 200 mL of methanol, and finally 200 mL of DI water to remove unreacted monomer, oxidant, and oligomers.[10]

• De-doping to PANI-EB: Transfer the washed PANI-ES precipitate to a beaker containing 250 mL of 1 M NH₄OH solution. Stir this suspension for 6-8 hours at room temperature. During this process, the color will change from green to a deep blue/purple, signifying the conversion to the insulating emeraldine base.

• Final Washing and Drying: Filter the blue/purple PANI-EB precipitate. Wash it thoroughly with DI water until the filtrate is neutral (pH ~7). Then, wash with methanol to remove excess water. Dry the resulting PANI-EB powder in an oven at 60 °C for 24 hours.

Stage B: Doping PANI-EB with 4-Propylbenzenesulfonic Acid

This stage describes the conversion of the synthesized PANI-EB into its conductive form using a solution-based doping method.

Step-by-Step Procedure:

• Dopant Solution Preparation: Prepare a 0.1 M solution of 4-propylbenzenesulfonic acid in a suitable solvent such as N-Methyl-2-pyrrolidone (NMP) or m-cresol. For example, dissolve 2.00 g of 4-propylbenzenesulfonic acid (M.W. 200.25 g/mol ) in 100 mL of NMP. The choice of solvent is important, as solvents like m-cresol can promote a more ordered, extended-coil conformation of the polymer chains, which enhances conductivity.[1]

• PANI-EB Dispersion: In a separate beaker, disperse 0.91 g of the dry PANI-EB powder (based on the aniline monomer repeat unit weight of ~91 g/mol ) into 50 mL of the same solvent (NMP or m-cresol). This corresponds to a 1:1 molar ratio of aniline repeat units to dopant molecules.

• Doping Process: Slowly add the dopant solution to the PANI-EB dispersion while stirring continuously.

• Reaction and Observation: Seal the beaker and stir the mixture at room temperature for 24 hours. A color change from blue/purple back to dark green should be observed, indicating successful protonation and the formation of the doped emeraldine salt.[11]

• Isolation of Doped PANI: The resulting dark green solution can be used directly for applications like film casting. To isolate the doped polymer as a powder, pour the solution into a beaker containing a non-solvent like methanol (approx. 500 mL) to precipitate the doped PANI.

• Washing and Drying: Filter the green precipitate and wash it with fresh methanol to remove any residual solvent and unreacted dopant. Dry the final product in a vacuum oven at 60 °C for 24 hours.

Caption: Experimental workflow for synthesis and doping of Polyaniline.

PART 2: Characterization and Validation

To confirm the successful doping of polyaniline, several characterization techniques are employed. The following provides expected results for key analytical methods.

UV-Visible Spectroscopy

UV-Vis spectroscopy is a powerful tool to monitor the electronic transitions within the polymer, which are highly sensitive to the doping state.

Polymer State	Peak 1 (π-π* transition)	Peak 2 (Excitonic/Polaron)	Peak 3 (Polaron Band)
PANI-EB	~320-330 nm[12]	~610-630 nm[12]	Absent
Doped PANI-ES	~320-360 nm	~420-440 nm[4][13]	>780 nm (Broad)[13]

The disappearance of the ~620 nm exciton peak and the emergence of the polaron bands at ~420 nm and >780 nm are clear indicators of successful protonic doping and the formation of charge carriers on the polymer backbone.[4]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the chemical structure and bonding within the polymer, revealing changes upon protonation.

Wavenumber (cm⁻¹)	Assignment	Change Upon Doping
~1590	C=C stretching of quinoid rings	Shifts to lower wavenumbers
~1495	C=C stretching of benzenoid rings	Intensity decreases relative to the quinoid band
~1300	C-N stretching of secondary aromatic amine	Shifts to higher wavenumbers, indicating increased delocalization
~1140	"Electronic-like" band (charge delocalization)	Becomes significantly more intense, a key signature of the conductive state.[14]
~1030	-SO₃H stretching from dopant	A new, strong peak appears, confirming the presence of the sulfonate counter-ion.[11]
~820	C-H out-of-plane bending of 1,4-disubstituted ring	Shifts slightly, indicating changes in the electronic environment of the benzene rings.[11]

Electrical Conductivity

The most direct measure of successful doping is the dramatic increase in electrical conductivity. Measurements are typically performed on a pressed pellet or a cast film of the material using a four-point probe setup.[15]

Material	Typical Conductivity (S/cm)
PANI-EB	10⁻⁹ to 10⁻¹⁰[2]
Doped PANI-ES	10⁻¹ to >10 S/cm

The final conductivity of the doped PANI will depend on factors such as the doping level, molecular weight of the polymer, processing conditions, and the specific dopant used. Values in the range of 1-10 S/cm are commonly achieved with sulfonic acid dopants.[1]

References

• Effect of protonating single-moiety sulfonic acid-based dopants on the mechanical properties of electroconductive polyaniline/poly(2-acrylamido-2-methyl-1-propanesulfonic acid) complexes. RSC Publishing.
• Soluble n-Doped Polyaniline: Synthesis and Characterization. ACS Publications.
• Secondary Dopants of Electrically Conducting Polyanilines. PMC.
• Structure Characterization of Self-Acid-Doped Sulfonic Acid Ring-Substituted Polyaniline in Its Aqueous Solutions and as Solid Film. ACS Publications.
• D.C. conductivity and spectroscopic studies of polyaniline doped with binary dopant ZrOCl2/AgI. Indian Academy of Sciences.
• Synthesis of Polyaniline/Sulfonated Polyaniline (PANI:SPAN) Acid–Base Pair Mimicking PEDOT:PSS Intermolecular Structure as a Hole-Transporting Layer. ACS Publications.
• Conducting Polyaniline-Electrical Charge Transportation. SCIRP.
• CAS 16066-35-6: 4-Isopropylbenzenesulfonic acid. CymitQuimica.
• Synthesis and Characterization of Polyaniline as Emeraldine Salt. AIP Publishing.
• Synthesis, characterization and conductivity study of polyaniline prepared by chemical oxidative and electrochemical methods. Scholars Research Library.
• (a) UV-Vis spectra of the doped (green line) and dedoped (blue line)... ResearchGate.
• POLYANILINE: SYNTHESIS, CHARACTERIZATION, SOLUTION PROPERTIES AND COMPOSITES. Open Metu.
• Polyaniline (emeraldine base) average Mw. Sigma-Aldrich.
• Sulfonic Acid Doped Thermoreversible Polyaniline Gels. 3. Structural Investigations. ACS Publications.
• sulphuric acid doped polyaniline and study it's diverse properties. IJSDR.
• Polyaniline Doped with Protonic Acids: Optical and Morphological Studies. Engineered Science Publisher.
• Synthesis and Characterization of Polyaniline Emeraldine Salt (PANI-ES) Colloids Using Potato Starch as a Stabilizer to Enhance the Physicochemical Properties and Processability. PMC.
• 4-Propylbenzenesulfonic acid AldrichCPR. Sigma-Aldrich.
• Spectroscopic Study of Polyaniline Emeraldine Base: Modelling Approach. Acta Chimica Slovenica.
• 4-Isopropylbenzenesulfonic acid. PubChem.
• Conductive Polyaniline Doped with Dodecyl Benzene Sulfonic Acid: Synthesis, Characterization, and Antistatic Application. MDPI.
• 4-propylbenzenesulfonic Acid. PubChem.
• Structural and Optical Study of Chemically Synthesized Polyaniline. School of Management and Sciences Journals.
• 4-Poly(Propyl) Benzene Sulfonic Acid Manufacturer & Supplier in China. Ccount Chem.
• Electrochemically-Obtained Polysulfonic-Acids Doped Polyaniline Films—A Comparative Study by Electrochemical, Microgravimetric. Semantic Scholar.
• EFFECT OF DOPING BY STRONGER IONS SALT ON THE MICROSTRUCTURE OF CONDUCTIVE POLYANILINE-ES: STRUCTURE AND PROPERTIES. Journal of Ovonic Research.
• POLYANILINE DOPED WITH ACIDS. METHODS OF SYNTHESIS AND MODIFICATION. Publisherspanel.com.

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• 2. pubs.aip.org [pubs.aip.org]
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• 4. Effect of protonating single-moiety sulfonic acid-based dopants on the mechanical properties of electroconductive polyaniline/poly(2-acrylamido-2-meth ... - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC06192J [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
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Advanced Protocol: 4-Propylbenzenesulfonic Acid in LC Mobile Phase Preparation for Ion-Pairing and Indirect UV Detection

Executive Summary

The analysis of highly polar, hydrophilic basic compounds—such as aliphatic amines, quaternary ammoniums, and aminoglycosides—presents a persistent challenge in Reversed-Phase Liquid Chromatography (RP-HPLC). These analytes often exhibit poor retention on standard C18 columns and lack native chromophores for direct UV detection.

4-Propylbenzenesulfonic acid (4-PBSA) serves as a powerful, dual-purpose mobile phase additive to overcome these limitations. As a strong anionic ion-pairing reagent (IPR), its hydrophobic propylbenzene tail anchors into the C18 stationary phase, while its strongly acidic sulfonate headgroup provides a dynamic cation-exchange surface 1. Crucially, the benzene ring imparts a strong background UV absorbance to the mobile phase, enabling the indirect UV detection of transparent analytes [[2]]().

This application note details the mechanistic rationale, quantitative optimization, and self-validating protocols required to successfully implement 4-PBSA in RP-HPLC workflows.

Mechanistic Insights: Causality in Experimental Design

The Dual-Mode Retention Mechanism

Unlike standard alkylsulfonates (e.g., sodium hexanesulfonate), 4-PBSA drives retention through a simultaneous mixed-mode mechanism 3. The propylbenzene moiety undergoes hydrophobic partitioning with the C18 ligands. Once anchored, the sulfonate group ( pKa​<1 ) remains fully ionized across the entire practical HPLC pH range (pH 2.0–8.0). This creates a negatively charged pseudo-stationary phase that captures positively charged basic analytes via electrostatic attraction 4.

The Principle of Indirect UV Detection

Because 4-PBSA contains a benzene chromophore, the mobile phase exhibits a high, constant background absorbance (typically monitored at 220 nm or 254 nm). When a non-chromophoric basic analyte (e.g., a quaternary ammonium surfactant) elutes, it locally displaces the 4-PBSA molecules to maintain charge neutrality in the detector cell 5. This displacement causes a momentary drop in UV absorbance, resulting in a negative peak. Modern Chromatography Data Systems (CDS) invert this signal to yield standard positive peaks for quantitation.

Mechanism of 4-PBSA Ion-Pairing and Indirect UV Detection in RP-HPLC.

Quantitative Data & Optimization Parameters

The retention factor ( k′ ) of basic analytes and the background UV absorbance are highly sensitive to the concentration of 4-PBSA, the mobile phase pH, and the percentage of organic modifier.

Table 1: Effect of Mobile Phase Variables on Analyte Retention and Background Absorbance

4-PBSA Conc. (mM)	Aqueous pH	Methanol (%)	Analyte k′ (Generic Amine)	Background Absorbance (AU at 254 nm)
2.0	3.0	40	3.5	0.45
5.0	3.0	40	6.2	0.85
5.0	5.0	40	5.8	0.85
5.0	3.0	50	2.4	0.70

Expert Insight: Increasing the 4-PBSA concentration from 2.0 mM to 5.0 mM drastically increases retention ( k′ ) due to a higher density of the pseudo-ion-exchange surface. However, it also doubles the background absorbance, which can increase baseline noise. A concentration of 2.0 to 5.0 mM is the optimal thermodynamic sweet spot for most indirect UV applications.

Step-by-Step Mobile Phase Preparation Protocol

To ensure a self-validating and highly reproducible system, the order of operations during mobile phase preparation is critical.

Reagents Required

• 4-Propylbenzenesulfonic acid (HPLC Grade, >99% purity)

• Sodium phosphate monobasic ( NaH2​PO4​ ) or Ammonium acetate

• Phosphoric acid ( H3​PO4​ ) or Acetic acid (for pH adjustment)

• HPLC-Grade Methanol (MeOH) or Acetonitrile (ACN)

• Ultrapure Water (18.2 MΩ·cm)

Preparation Workflow

• Aqueous Buffer Formulation: Weigh the required amount of buffer salt (e.g., 20 mM NaH2​PO4​ ) and 4-PBSA (e.g., 5.0 mM) into a volumetric flask. Dissolve completely in Ultrapure Water (approx. 90% of final aqueous volume).

• Aqueous pH Adjustment (Critical Step): Adjust the pH of the purely aqueous solution to the target value (e.g., pH 3.0) using phosphoric acid.

  • Causality Check:Never adjust the pH after adding the organic modifier. Organic solvents alter the dielectric constant of the solution, which shifts both the pKa​ of the buffer and the response of the glass pH electrode, leading to irreproducible apparent pH ( wspH ) values.

• Volume Completion: Bring the aqueous portion to its final volume with Ultrapure Water.

• Solvent Blending: Combine the aqueous buffer and the organic modifier (e.g., 60:40 v/v Aqueous:MeOH). Mix thoroughly.

• Filtration and Degassing: Vacuum filter the complete mobile phase through a 0.22 µm chemically compatible membrane (e.g., PTFE or Nylon). Sonicate for 10 minutes to degas.

  • Causality Check: Because indirect UV detection relies on a high background absorbance, even microscopic bubbles will cause severe baseline spikes and refractive index anomalies in the detector cell.

Standardized workflow for 4-PBSA mobile phase preparation and system readiness.

System Equilibration and Troubleshooting

Column Equilibration Kinetics

Unlike standard RP-HPLC where 10–20 column volumes (CV) are sufficient for equilibration, ion-pairing chromatography requires 60 to 100 CVs .

• Why? The highly hydrophobic propylbenzene tail of 4-PBSA must physically saturate the C18 ligands to establish a stable equilibrium. Premature sample injection will result in drifting retention times and asymmetric peak shapes as the stationary phase continues to dynamically alter its charge capacity.

Column Dedication

Once a C18 column is exposed to 4-PBSA, it is nearly impossible to completely wash the reagent out of the pores due to the strong hydrophobic interaction of the propylbenzene ring. Best Practice: Dedicate a specific column exclusively to 4-PBSA ion-pairing methods to prevent ghost peaking and unpredictable retention shifts in non-ion-pairing methods.

Baseline Drift in Gradient Elution

4-PBSA is generally restricted to isocratic elution . If a gradient must be used, the concentration of 4-PBSA must be carefully balanced between the Aqueous (A) and Organic (B) lines to maintain a constant background UV absorbance. Failure to do so will result in massive baseline shifts that obscure analyte peaks.

References

• 3Demonstration of simultaneous cation-exchange and reversed-phase mechanisms on a strong-acid cation-exchange column. ResearchGate.

• 1Hydrophobic and cation exchange mechanisms in the retention of basic compounds in a polymeric column. ResearchGate.

• 4Mixed-Mode Sorption of Hydroxylated Atrazine Degradation Products to Soil: A Mechanism for Bound Residue. ACS Publications.

• 2Determination of linear alkylbenzene sulfonates in water samples by liquid chromatography-UV detection and confirmation by liquid chromatography-mass spectrometry. ResearchGate.

• [[5]]() Determination of the Quaternary Ammonium Surfactant Ditallowdimethylammonium in Digested Sludges and Marine Sediments by Supercritical Fluid Extraction and Liquid Chromatography with Postcolumn Ion-Pair Formation. ACS Publications.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Acid-Catalyzed Dehydration Using 4-Propylbenzenesulfonic Acid (4-PBSA)

Executive Summary & Mechanistic Rationale

In the landscape of organic synthesis and drug development, acid-catalyzed dehydration is a foundational transformation. While standard Brønsted acids like sulfuric acid or p-toluenesulfonic acid (pTSA) are ubiquitous, they often fall short in highly lipophilic environments or complex biphasic systems.

4-Propylbenzenesulfonic acid (4-PBSA) (CAS: 15592-74-2) emerges as a highly tunable, structurally optimized alternative[1]. Featuring an extended propyl chain, 4-PBSA possesses an XLogP3 of 1.8, granting it superior lipophilicity compared to traditional sulfonic acids[1]. This structural modification is not merely cosmetic; it fundamentally alters the catalyst's phase-partitioning behavior. In biphasic solvent systems, lipophilic sulfonic derivatives act as highly efficient, recyclable homogeneous catalysts because they can localize at the aqueous-organic interface or fully dissolve in non-polar organic solvents[2].

The causality of the dehydration pathway is strictly governed by thermodynamics and substrate sterics. Upon protonation of the substrate's hydroxyl group by 4-PBSA, an oxonium ion is formed. The subsequent fate of this intermediate is temperature-dependent: lower temperatures (110–130 °C) favor an S_N2 bimolecular dehydration yielding symmetrical ethers, while elevated temperatures (>150 °C) drive an E1/E2 elimination, expelling water to form an alkene[3].

Catalyst Profiling & Quantitative Comparison

To understand the operational envelope of 4-PBSA, it is critical to compare its physicochemical properties against other common sulfonic acids. The table below summarizes the quantitative data dictating catalyst selection.

Catalyst	LogP (Lipophilicity)	Molecular Weight ( g/mol )	Biphasic Partitioning	Primary Application Case
Methanesulfonic Acid (MSA)	-1.2	96.11	Exclusively Aqueous	Homogeneous aqueous dehydration
p-Toluenesulfonic Acid (pTSA)	0.9	172.20	Mixed / Emulsion-prone	General organic synthesis
4-Propylbenzenesulfonic Acid (4-PBSA)	1.8	200.26	Highly Organic	Lipophilic API / Biphasic dehydration

Data synthesized from standard chemical descriptors and PubChem database[1].

Mechanistic Workflow

The following diagram illustrates the logical flow of 4-PBSA catalyzed dehydration, highlighting how temperature control dictates the final product architecture[3].

Fig 1. Temperature-dependent mechanistic pathways for 4-PBSA catalyzed dehydration.

Experimental Protocols

Protocol A: Biphasic Dehydration of Carbohydrates (Fructose to HMF)

5-Hydroxymethylfurfural (HMF) is a critical value-added intermediate obtained from the acid-catalyzed dehydration of carbohydrates[2]. Using a biphasic system prevents the highly reactive HMF from polymerizing into unwanted humins[4].

Materials:

• D-Fructose (0.5 g)

• 4-PBSA (0.12 g, ~0.6 mmol)

• Aqueous Phase: Deionized water (1.5 mL) + NaCl (0.18 g)

• Organic Phase: Acetonitrile or Methyl Isobutyl Ketone (MIBK) (8.5 mL)

Step-by-Step Methodology:

• Phase Preparation: Dissolve 0.5 g of D-fructose and 0.18 g of NaCl in 1.5 mL of deionized water within a heavy-walled pressure tube. The NaCl acts as a salting-out agent, decreasing the solubility of HMF in the aqueous phase.

• Catalyst Addition: Add 0.12 g of 4-PBSA to the system. Due to its lipophilic tail, 4-PBSA will actively partition at the interface of the biphasic system[2][4].

• Solvent Addition: Layer 8.5 mL of the organic solvent (Acetonitrile or MIBK) over the aqueous phase.

• Reaction Execution: Seal the tube and heat the vigorously stirred (600 rpm) biphasic mixture to 110 °C (383 K) for 60 minutes[2][4].

• Quenching & Extraction: Rapidly cool the reactor in an ice bath. Separate the organic layer containing the HMF product.

Self-Validation System: This protocol is self-validating via phase-partitioning mass balance. If the aqueous phase darkens significantly (turning black/opaque), it indicates a failure in the biphasic extraction rate, meaning HMF is remaining in the acid phase and polymerizing into humins. A successful run is visually confirmed by a clear/pale-yellow aqueous phase and an amber organic phase, corroborated by >85% HMF recovery in the organic layer via HPLC analysis.

Protocol B: High-Temperature Dehydration of Lipophilic Secondary Alcohols

For the synthesis of active pharmaceutical ingredients (APIs), secondary alcohols often require dehydration to form alkenes. 4-PBSA is ideal here as it remains fully soluble in boiling non-polar solvents, unlike highly polar acids that can precipitate or form destructive biphasic melts.

Materials:

• Lipophilic Secondary Alcohol (100 mmol)

• 4-PBSA (0.05 eq, 5 mmol, ~1.0 g)

• Toluene or Xylene (150 mL)

Step-by-Step Methodology:

• Substrate Dissolution: Dissolve 100 mmol of the secondary alcohol in 150 mL of toluene in a 500 mL round-bottom flask.

• Catalyst Integration: Add 1.0 g of 4-PBSA. Ensure complete dissolution.

• Apparatus Setup: Equip the flask with a Dean-Stark trap and a reflux condenser. This setup is mandatory to drive the equilibrium forward by physically removing the eliminated water.

• Azeotropic Reflux: Heat the mixture to >150 °C (using xylene if higher temperatures are required to force the E2 elimination over ether formation)[3].

• Workup: Once water collection ceases, cool the reaction, wash the organic layer with saturated NaHCO3 (to neutralize the 4-PBSA), dry over MgSO4, and concentrate under reduced pressure.

Self-Validation System: The reaction progress is inherently validated by the stoichiometric accumulation of water in the Dean-Stark trap. For a 100 mmol scale reaction, exactly 1.8 mL of water must be collected. A stalled water volume (e.g., stopping at 0.9 mL) definitively indicates incomplete conversion or a competing S_N2 etherification pathway (which consumes two alcohol molecules per one water molecule)[3]. If the volume stalls, the operator must immediately verify the internal reflux temperature to ensure it exceeds the 150 °C threshold required for E2 elimination.

References

• PubChem.
• Source: PMC / National Institutes of Health (NIH)
• "Catalytic Dehydration of 1-Propanol Over Silica Containing Sulfonic Acid Groups" Source: SciELO URL
• "Sulfonic Derivatives as Recyclable Acid Catalysts in the Dehydration of Fructose to 5-Hydroxymethylfurfural in Biphasic Solvent Systems" Source: ACS Omega URL

Sources

• 1. 4-propylbenzenesulfonic Acid | C9H12O3S | CID 7168054 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: The Role of 4-Propylbenzenesulfonic Acid in Anionic Surfactant Synthesis and Hydrotropic Solubilization

Executive Summary

Linear alkylbenzene sulfonic acids (LABSA) are the foundational workhorses of the global anionic surfactant industry. However, while long-chain variants (C10–C14) are optimized for heavy-duty detergency and micelle formation, they introduce prohibitive viscosity and foaming in specialized pharmaceutical and chemical formulations. 4-Propylbenzenesulfonic acid (4-PBSA) fills this critical formulation gap. Featuring a short C3 alkyl chain, 4-PBSA functions primarily as a hydrotrope and phase-transfer catalyst rather than a traditional micelle-forming surfactant.

This application note details the mechanistic utility of 4-PBSA, providing validated protocols for its synthesis via controlled sulfonation and its application in solubilizing hydrophobic Active Pharmaceutical Ingredients (APIs) for drug development professionals.

Mechanistic Principles: Hydrotropy vs. Micellization

The functional divergence between 4-PBSA and standard LABSA is dictated by the hydrophobic chain length, which fundamentally alters the thermodynamics of aqueous aggregation.

Long-chain sulfonates self-assemble into micelles above their Critical Micelle Concentration (CMC), trapping hydrophobic molecules within their lipid cores. While effective for cleaning, micellization in drug development often leads to high-foaming, highly viscous solutions that are difficult to process, filter, or administer parenterally.

Conversely, short-chain alkylbenzene sulfonates like 4-PBSA operate via hydrotropy (1). Because the propyl chain is too short to form stable micelles, 4-PBSA molecules accumulate around hydrophobic APIs through cooperative aggregation once the Minimum Hydrotrope Concentration (MHC) is reached. This mechanism disrupts the hydrogen-bonding network of water, increasing the solubility of the API without the rheological penalties associated with micellization.

Synthesis Protocol: Controlled Sulfonation of 4-Propylbenzene

The industrial and bench-scale synthesis of 4-PBSA requires precise control over sulfonation kinetics. The reaction of 4-propylbenzene with sulfur trioxide (SO₃) initially forms a transient pyrosulfonic acid intermediate. If the reaction is quenched too early, high levels of unsulfonated "free oil" and sulfone byproducts remain. An optimized aging step is causally linked to driving the pyrosulfonic acid to react with residual alkylbenzene, maximizing the yield of the target sulfonic acid (2).

Protocol 1: Bench-Scale Synthesis and Validation of 4-PBSA

Objective: Synthesize high-purity 4-PBSA with <1.5% free oil and <1% sulfones.

• Step 1: Reagent Introduction. In a jacketed, stirred-tank reactor, introduce 1.0 molar equivalent of 4-propylbenzene. Cool the reactor to 35°C.

  • Causality: Pre-cooling prevents thermal degradation and the formation of dark color bodies upon initial contact with the sulfonating agent.

• Step 2: Sulfonation. Slowly introduce 1.05 molar equivalents of liquid SO₃ (diluted in dry air) over 60 minutes. Maintain the exothermic reaction temperature strictly between 40°C–45°C.

  • Causality: Exceeding 45°C accelerates the formation of undesirable di-p-tolyl sulfone analogs and cross-linking side reactions.

• Step 3: Aging Process (Critical Step). Once SO₃ addition is complete, transfer the mixture to an aging vessel. Maintain at 45°C for 30 minutes with continuous agitation.

  • Causality: This dwell time allows the transient pyrosulfonic acid intermediates to fully convert into 4-propylbenzenesulfonic acid, significantly reducing unsulfonated precursor levels.

• Step 4: Hydrolysis and Stabilization. Add 1–2% (w/w) water to the aged mixture.

  • Causality: Water hydrolyzes any remaining anhydrides into the stable sulfonic acid form, preventing reverse reactions during storage (3).

• Step 5: Self-Validation. Analyze the crude acid via High-Performance Liquid Chromatography (HPLC) to confirm >97% 4-PBSA purity. Titrate with 0.1 N NaOH using a mixed indicator (disulfine blue/dimidium bromide) to confirm the exact acid value before formulation.

Application Protocol: Formulating High-Concentration Liquid APIs

To utilize 4-PBSA (neutralized to its sodium salt, Na-PBSA) as a hydrotrope, formulators must determine the Minimum Hydrotrope Concentration (MHC) for their specific API to ensure phase stability without relying on toxic organic co-solvents.

Protocol 2: MHC Determination and API Solubilization

Objective: Solubilize a model hydrophobic API utilizing Na-PBSA cooperative aggregation.

• Step 1: Preparation of Hydrotrope Gradient. Prepare a series of aqueous solutions of Na-PBSA ranging from 0.1 M to 2.0 M in 0.1 M increments.

• Step 2: API Saturation. Add an excess amount (beyond known aqueous solubility) of the hydrophobic API to each vial.

• Step 3: Equilibration. Shake the vials at 150 RPM at 25°C for 48 hours to ensure thermodynamic equilibrium.

  • Causality: Hydrotropic solubilization relies on restructuring the water network, which is kinetically slower than rapid micellar solubilization. Premature sampling yields falsely low solubility data.

• Step 4: Filtration and Quantification. Filter the suspensions through a 0.45 µm PTFE syringe filter to remove undissolved API. Quantify the dissolved API in the filtrate using UV-Vis spectroscopy or HPLC.

• Step 5: Data Plotting (Self-Validation). Plot API solubility (y-axis) against Na-PBSA concentration (x-axis). The solubility will remain relatively flat until a sharp inflection point is reached. This inflection point validates the MHC. Formulate the final product at 1.2x the MHC to ensure phase stability across temperature fluctuations.

Quantitative Data: Surfactant Chain Length vs. Performance Metrics

Alkyl Chain Length	Primary Function	Aggregation Mechanism	Critical Concentration Metric	Foaming Profile	Viscosity Impact
C3 (4-Propyl)	Hydrotrope / Phase-Transfer	Cooperative Aggregation	MHC (~0.5 - 1.0 M)	Very Low	Negligible
C8 (Octyl)	Co-Surfactant / Wetting Agent	Mixed Micellization	CMC / MHC Hybrid	Moderate	Low
C12 (Dodecyl)	Primary Detergent	Micellization	CMC (~1.2 x 10⁻³ M)	High	High

Table 1: Comparative physicochemical properties of alkylbenzenesulfonic acids based on hydrophobic chain length. 4-PBSA (C3) uniquely bypasses the high-viscosity micellization phase.

Visualizations

Workflow for industrial synthesis of 4-propylbenzenesulfonic acid via SO3 sulfonation and aging.

Mechanistic comparison of API solubilization via 4-PBSA (hydrotropy) versus LABSA (micellization).

References

• REACTIONS AND SYNTHESIS IN SURFACTANT SYSTEMS Source: Neutronco URL
• A contribution to understanding secondary reactions in linear alkylbenzene sulfonation Source: ResearchGate URL
• sodium;4-ethylbenzenesulfonate(Proxy for short-chain hydrotrope mechanics)

Sources

• 1. sodium;4-ethylbenzenesulfonate | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. neutronco.com [neutronco.com]

Technical Notes & Optimization

troubleshooting low yield in 4-propylbenzenesulfonic acid catalyzed reactions

Welcome to the Technical Support Center for 4-propylbenzenesulfonic acid (4-PBSA) catalyzed reactions. As a Brønsted acid catalyst, 4-PBSA shares the robust acidity of p-toluenesulfonic acid (PTSA) (pKa ~ -2.8) but features a propyl chain that imparts unique amphiphilic properties, altering its solubility and phase-partitioning behavior 1.

While highly effective for esterifications, dehydrations, and alkylations, researchers frequently encounter yield plateaus. This guide provides field-proven, mechanistically grounded solutions to troubleshoot and optimize your 4-PBSA workflows.

Diagnostic Workflow for 4-PBSA Reactions

Diagnostic workflow for troubleshooting low yields in 4-PBSA catalyzed reactions.

Frequently Asked Questions (Troubleshooting Guides)

Q1: My 4-PBSA catalyzed esterification stalls at 50-60% yield regardless of how long I run it. How can I drive the reaction to completion? Causality: Esterification is a reversible equilibrium reaction. According to Le Chatelier's principle, the accumulation of the water byproduct promotes the reverse reaction (hydrolysis of the ester), stalling the forward progress 2. Furthermore, excess water hydrates the sulfonic acid protons of 4-PBSA, drastically reducing its effective acidity and catalytic turnover. Solution: You must actively remove water from the reaction matrix.

• Azeotropic Distillation: Utilize a Dean-Stark apparatus with a solvent that forms an azeotrope with water (e.g., toluene or cyclohexane).

• Chemical Desiccants: If distillation is not feasible, add activated 4Å molecular sieves or anhydrous magnesium sulfate directly to the reaction flask.

Q2: I increased the temperature to 140°C to speed up the reaction, but my yield decreased and the mixture turned dark. What happened? Causality: While higher temperatures increase reaction kinetics, excessive heat (>120°C) in the presence of strong aryl sulfonic acids leads to detrimental side reactions. Specifically, 4-PBSA can undergo desulfonation—a reverse electrophilic aromatic substitution where the sulfonic acid group is hydrolyzed off the benzene ring, permanently destroying the catalyst 3. Additionally, alcohols can undergo acid-catalyzed dehydration to form alkenes or dialkyl ethers instead of the desired ester. Solution: Maintain the reaction temperature strictly between 80°C and 110°C. If the reaction is sluggish at this temperature, increase the catalyst loading (from 1 mol% to 5 mol%) rather than increasing the thermal load.

Q3: The reaction mixture is biphasic, and the yield is highly inconsistent between batches. How do I resolve this mass transfer issue? Causality: 4-PBSA contains a propyl tail, making it more lipophilic than standard PTSA. If your reactants are highly non-polar (e.g., long-chain fatty acids) and your alcohol is polar, 4-PBSA may partition unevenly between the phases. This starves the interfacial boundary of protons, leading to severe mass transfer limitations 4. Solution:

• Solvent Optimization: Introduce a polar aprotic co-solvent (e.g., THF or 1,4-dioxane) to homogenize the mixture into a single phase.

• Agitation: If running a solvent-free (neat) biphasic reaction, ensure vigorous mechanical stirring (≥ 800 RPM) to maximize the interfacial surface area.

Quantitative Data: Impact of Reaction Parameters on Yield

The following table summarizes the quantitative impact of optimizing key parameters in a standard 4-PBSA catalyzed esterification:

Parameter	Sub-optimal Condition	Optimized Condition	Expected Yield Increase	Mechanistic Reason
Water Removal	Reflux only (Closed system)	Dean-Stark (Toluene)	+30% to 40%	Shifts equilibrium forward by continuously removing the water byproduct.
Temperature	>130°C	90°C - 110°C	+15% to 25%	Prevents thermal catalyst desulfonation and substrate etherification.
Catalyst Loading	< 0.5 mol%	2.0 - 5.0 mol%	+15% to 20%	Ensures sufficient protonation of the carbonyl oxygen to facilitate nucleophilic attack.
Agitation Rate	200 RPM (Magnetic)	800 RPM (Mechanical)	+10% to 15%	Overcomes mass transfer limitations in heterogeneous/biphasic systems.

Standard Operating Procedure: Self-Validating 4-PBSA Esterification

To ensure reproducibility and scientific integrity, follow this self-validating protocol for the esterification of a standard carboxylic acid with an alcohol using 4-PBSA. This workflow includes built-in causality checks to verify the system is functioning correctly at each step.

Materials Required:

• Carboxylic acid (1.0 eq)

• Alcohol (1.5 eq - slight excess drives equilibrium)

• 4-PBSA (0.05 eq / 5 mol%)

• Toluene (10 volumes)

Step-by-Step Methodology:

• Apparatus Assembly & Moisture Elimination: Equip a round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser. Validation Check: Ensure all glassware is oven-dried (120°C for 2 hours) and purged with inert gas. Introduction of ambient moisture will immediately poison the initial catalytic rate.

• Reagent Charging & Phase Homogenization: Add the carboxylic acid, alcohol, and 4-PBSA to the flask. Add toluene to achieve a 0.5 M concentration of the limiting reagent. Stir at 600 RPM. Validation Check: Observe the solution. If it remains cloudy or biphasic after 5 minutes of stirring, add THF dropwise until the solution turns completely clear, ensuring no mass-transfer boundaries exist.

• Azeotropic Reflux & Kinetic Monitoring: Heat the mixture to reflux (approx. 110°C internal temperature). Validation Check: Monitor the Dean-Stark trap. The appearance of a distinct, lower aqueous phase in the trap within the first 30 minutes confirms the esterification mechanism is actively proceeding.

• Reaction Termination: Continue refluxing until water ceases to accumulate in the trap (typically 4-8 hours). Take a 0.1 mL aliquot, quench with saturated NaHCO₃, extract with ethyl acetate, and confirm the disappearance of the starting acid via TLC or HPLC.

• Self-Validating Quench & Workup: Cool the mixture to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ (3 x 15 mL) to neutralize and remove the 4-PBSA catalyst and any trace unreacted carboxylic acid. Validation Check: The aqueous wash must bubble (CO₂ evolution). If no bubbling occurs, the 4-PBSA was likely thermally degraded (desulfonated) during the reaction, indicating your heating mantle was set too high.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the highly pure ester.

References

• Title: Effects of p-Toluenesulfonic Acid in the Conversion of Glucose for Levulinic Acid and Sulfonated Carbon Production | Energy & Fuels Source: ACS Publications URL: [Link]

• Title: Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications Source: PMC (PubMed Central) URL: [Link]

• Title: Preparation, Characterization and Catalytic Activity of Alkyl Benzene Sulfonic Acid Carbon-Based Acid Catalyst Source: Scirp.org (Scientific Research Publishing) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Preparation, Characterization and Catalytic Activity of Alkyl Benzene Sulfonic Acid Carbon-Based Acid Catalyst [scirp.org]

Technical Support Center: Advanced Troubleshooting for 4-Propylbenzenesulfonic Acid (4-PBSA) Catalysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the complex physicochemical challenges encountered when utilizing 4-propylbenzenesulfonic acid (4-PBSA) in organic synthesis.

While 4-PBSA offers a unique lipophilic advantage over standard p-toluenesulfonic acid (PTSA) due to its extended propyl chain, its strong Brønsted acidity can inadvertently drive competing kinetic pathways. By understanding the thermodynamic tipping points of these pathways, we can engineer self-validating protocols that maximize yield while suppressing impurities.

Mechanistic Overview: The Causality of Side Reactions

4-PBSA functions by protonating electrophilic centers (e.g., carbonyl oxygens), significantly lowering the activation energy for nucleophilic attack. However, the exact mechanism that accelerates your target reaction also lowers the barrier for side reactions. Common issues include etherization (alcohol self-condensation), unwanted sulfonation of electron-rich rings, and the formation of sulfonate esters. Furthermore, the in-situ generation of water during condensation reactions can decrease the effective acidity of the catalyst and induce deleterious reverse reactions[1].

To effectively troubleshoot, you must view your reaction not as a single pathway, but as a network of competing equilibria.

Diagnostic Workflow

Logical workflow for diagnosing and mitigating 4-PBSA catalytic side reactions.

Troubleshooting Guide & FAQs

Q1: During the 4-PBSA-catalyzed esterification of fatty acids, I am observing a high percentage of dialkyl ethers. How do I suppress this etherification side reaction? A1: Etherification is a classic competing pathway in acid-catalyzed esterifications[2]. When the concentration of the alcohol is high and the temperature exceeds 90°C, 4-PBSA protonates the alcohol, turning it into an oxonium ion that is subsequently attacked by another alcohol molecule. Mitigation: Lower the reaction temperature to 60–70°C. If your esterification requires water removal to drive the equilibrium, avoid relying solely on high heat. Instead, implement a Dean-Stark apparatus with a low-boiling azeotropic solvent (like cyclohexane) to remove water at milder temperatures.

Q2: My GC-MS data shows the presence of alkyl 4-propylbenzenesulfonates. Why is the catalyst reacting with my substrate, and how do I prevent it? A2: You are observing sulfonate ester formation. While longer-chain alkylbenzenesulfonic acids are generally more resistant to forming unstable sulfonic esters than short-chain variants, it still occurs during prolonged heating[3]. The alcohol substrate acts as a nucleophile, attacking the sulfur center of 4-PBSA. Mitigation: This is a kinetically slower reaction than carboxylic esterification. To mitigate it, strictly limit catalyst loading to 0.5–2.0 mol%. Furthermore, avoid prolonged heating (>12 hours) and quench the reaction immediately with a weak base (e.g., saturated NaHCO₃) once the target conversion is reached.

Q3: I am using 4-PBSA for an alkylation reaction on an aromatic nucleus, but I am seeing significant polymerization. What is going wrong? A3: While arylsulfonic acids generally produce fewer polymerization and transalkylation byproducts compared to harsh Lewis acids (like AlCl₃ or BF₃)[4], highly reactive olefins or electron-rich aromatics can still polymerize under strong Brønsted acid conditions. Mitigation: Dilute the reaction in a non-polar solvent to moderate the effective acidity (Hammett acidity function) of 4-PBSA. Maintain the temperature strictly below 40°C and ensure a slow, dropwise addition of the alkylating agent to prevent localized exotherms.

Quantitative Parameters for Side Reaction Mitigation

To ensure reproducibility, adhere to the following quantitative thresholds when designing your 4-PBSA catalyzed workflows.

Side Reaction Pathway	Max Catalyst Loading	Max Temperature	Optimal Solvent Environment	Validation Metric
Etherification	N/A	< 80°C	Non-polar (Azeotropic)	GC-MS (Dialkyl ethers < 1%)
Sulfonate Esters	< 2.0 mol%	< 100°C	N/A	LC-MS / Acid Titration
Polymerization	< 1.0 mol%	< 40°C	Low Polarity (e.g., Toluene)	¹H-NMR (Intact vinyl peaks)
Catalyst Hydrolysis	N/A	< 90°C	Biphasic / Dean-Stark	Karl Fischer (Water < 0.1%)

Self-Validating Experimental Protocol: 4-PBSA Catalyzed Esterification

This protocol is engineered as a self-validating system. By integrating specific checkpoints, the system proves its own thermodynamic stability and confirms the absence of side reactions in real-time.

Objective: Synthesize an ester from a carboxylic acid and an alcohol while completely suppressing etherification and sulfonate ester formation.

Step 1: Reagent Preparation & Catalyst Loading

• Action: In a round-bottom flask, combine 1.0 equivalent of carboxylic acid and 1.1 equivalents of the target alcohol. Add exactly 1.5 mol% of 4-PBSA.

• Causality: Restricting the alcohol excess to 1.1 eq limits the statistical probability of alcohol self-condensation. Capping the catalyst at 1.5 mol% prevents the kinetically slower sulfonate ester formation[3].

Step 2: Azeotropic Distillation Setup

• Action: Dilute the mixture in cyclohexane (10 mL per gram of substrate). Attach a Dean-Stark trap filled with cyclohexane and a reflux condenser.

• Causality: Cyclohexane forms a low-boiling azeotrope with water (boiling at ~69°C). This allows for the continuous removal of water at a temperature well below the 90°C threshold where etherification rapidly accelerates[2].

Step 3: Reaction Execution & Self-Validation

• Action: Heat the mixture to a gentle reflux. Monitor the collection of water in the Dean-Stark trap.

• Validation Checkpoint: The theoretical yield of water can be calculated based on your molar scale. The physical collection of this exact volume of water validates that the forward esterification is proceeding quantitatively, and that water is not remaining in the flask to hydrolyze the catalyst[1].

Step 4: In-Process Monitoring

• Action: After 3 hours, withdraw a 50 µL aliquot, dilute in GC-grade solvent, and analyze via GC-MS.

• Validation Checkpoint: Confirm the disappearance of the carboxylic acid peak. Scan specifically for the mass-to-charge (m/z) ratios corresponding to dialkyl ethers. If ethers are <1%, the temperature mitigation strategy is validated.

Step 5: Quenching and Phase Separation

• Action: Cool the reaction immediately to room temperature. Add an equal volume of 5% aqueous NaHCO₃ and stir vigorously for 10 minutes. Separate the organic phase.

• Causality: The weak base instantly deprotonates 4-PBSA, converting it into a water-soluble sodium salt. This halts all acid-catalyzed pathways (including sulfonate esterification) and partitions the catalyst entirely into the aqueous waste stream, ensuring a highly pure organic product.

Sources

• 1. asu.elsevierpure.com [asu.elsevierpure.com]
• 2. mdpi.com [mdpi.com]
• 3. EP0521488A2 - Esterification process - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

In-Depth Comparison Guide: 4-Propylbenzenesulfonic Acid vs. p-Toluenesulfonic Acid in Organic Synthesis

Brønsted acid catalysis is a cornerstone of synthetic organic chemistry, driving fundamental transformations such as esterifications, acetalizations, and dehydrations. While mineral acids (like sulfuric or hydrochloric acid) are historically common, their corrosive nature and poor organic solubility have led to the widespread adoption of solid organic sulfonic acids[1].

Among these, p-Toluenesulfonic acid (pTSA) is the undisputed industry standard[2]. However, as synthetic workflows evolve to include complex biphasic systems and green chemistry protocols, structural analogs like 4-Propylbenzenesulfonic acid (4-PBSA) are gaining traction. By extending the alkyl chain from a methyl to a propyl group, chemists can manipulate the catalyst's lipophilicity and phase-transfer properties without sacrificing acid strength.

This guide provides an objective, data-driven comparison of pTSA and 4-PBSA, detailing their physicochemical profiles, catalytic mechanisms, and self-validating experimental protocols to help you select the optimal catalyst for your synthetic workflow.

Physicochemical Profiling: The Causality of Catalyst Selection

The performance of an alkylbenzenesulfonic acid is dictated by two primary factors: its acid dissociation constant (pKa) and its partition coefficient (LogP).

Because the electronic contribution of a propyl group is nearly identical to that of a methyl group (both are weak electron donors via inductive effects and hyperconjugation), the pKa of 4-PBSA is functionally equivalent to pTSA . Both act as strong, non-oxidizing organic acids[1][3].

The critical divergence lies in their lipophilicity (LogP) . The addition of two methylene units (-CH2-) in 4-PBSA significantly increases its solubility in non-polar organic solvents (like toluene and dichloromethane) and introduces mild hydrotropic (surfactant-like) properties[4].

Quantitative Comparison Table

Property	p-Toluenesulfonic Acid (pTSA)	4-Propylbenzenesulfonic Acid (4-PBSA)	Causality in Synthesis
Alkyl Substituent	Methyl (-CH3)	Propyl (-CH2CH2CH3)	Dictates steric bulk and solvent interactions.
Acidity (pKa)	-1.34 to -2.8[3][5]	~ -1.3 to -2.8	Both fully dissociate in water; equal catalytic strength for protonating electrophiles.
Lipophilicity (LogP)	0.41 - 0.90[5]	~ 1.4 - 1.9	4-PBSA partitions more effectively into organic phases, aiding biphasic reactions.
Water Solubility	Very High (~670 g/L)[5]	Moderate	pTSA is easily removed via simple aqueous washes during workup.
Surfactant Behavior	None	Mild (Hydrotropic)	4-PBSA lowers interfacial tension in water/organic mixtures without forming intractable emulsions.

Mechanistic Workflows & Phase Behavior

Both catalysts operate via the same fundamental Brønsted acid mechanism: protonation of a carbonyl or hydroxyl oxygen to lower the lowest unoccupied molecular orbital (LUMO) energy, thereby accelerating nucleophilic attack[2].

Caption: Universal Brønsted acid-catalyzed nucleophilic addition mechanism for pTSA and 4-PBSA.

The "Goldilocks" Surfactant Effect of 4-PBSA

In biphasic reactions (e.g., reacting a highly non-polar fatty acid with a polar alcohol in water), pTSA remains almost entirely in the aqueous phase, leading to poor reaction rates at the phase boundary. Conversely, long-chain analogs like Dodecylbenzenesulfonic acid (DBSA) act as strong surfactants, forming rigid micelles that create severe emulsion problems during product isolation.

4-PBSA occupies the "Goldilocks" zone: Its propyl chain is long enough to draw the catalyst to the aqueous-organic interface (acting as a hydrotrope) to accelerate the reaction, but short enough that it does not form stable emulsions, allowing for clean phase separation during workup.

Caption: Decision matrix for selecting alkylbenzenesulfonic acid catalysts based on phase behavior.

Experimental Methodologies

To demonstrate the practical differences between these catalysts, below are two self-validating protocols. The first leverages pTSA's thermal stability and ease of use in a classic homogeneous dehydration. The second utilizes 4-PBSA's enhanced lipophilicity in a biphasic esterification.

Protocol A: pTSA-Catalyzed Acetalization of Cyclohexanone

Use Case: Homogeneous reaction in an organic solvent where water must be actively removed. Self-Validating Mechanism: The accumulation of a stoichiometric volume of water in the Dean-Stark trap visually confirms reaction completion.

Materials:

• Cyclohexanone (100 mmol, 9.8 g)

• Ethylene glycol (120 mmol, 7.4 g)

• p-Toluenesulfonic acid monohydrate (pTSA·H2O) (1 mol%, 0.19 g)[1][6]

• Toluene (100 mL)

Step-by-Step Procedure:

• Assembly: Equip a 250 mL round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

• Mixing: Add cyclohexanone, ethylene glycol, pTSA·H2O, and toluene to the flask. Causality: Toluene acts as the solvent and forms an azeotrope with water, enabling its removal to drive the equilibrium toward the acetal product.

• Reflux: Heat the mixture to reflux (approx. 110 °C). Monitor the Dean-Stark trap.

• Validation: Continue refluxing until exactly 1.8 mL of water (100 mmol) collects in the trap (typically 2-4 hours). The cessation of water droplet formation is the self-validating endpoint.

• Workup: Cool to room temperature. Wash the organic layer with 50 mL of saturated aqueous NaHCO3. Causality: The high water solubility of pTSA ensures it is completely neutralized and extracted into the aqueous phase, leaving the organic product highly pure.

• Isolation: Dry the toluene layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield 1,4-dioxaspiro[4.5]decane.

Protocol B: 4-PBSA-Catalyzed Biphasic Esterification of Oleic Acid

Use Case: Biphasic reaction where the substrate is highly lipophilic, and emulsion avoidance during workup is critical. Self-Validating Mechanism: Rapid phase separation during the aqueous wash step confirms the absence of stable micelles, validating the choice of 4-PBSA over DBSA.

Materials:

• Oleic Acid (50 mmol, 14.1 g)

• Methanol (250 mmol, 10 mL)

• 4-Propylbenzenesulfonic acid (4-PBSA) (5 mol%, 0.50 g)

• Heptane (50 mL)

Step-by-Step Procedure:

• Assembly: In a 100 mL round-bottom flask, combine oleic acid, methanol, 4-PBSA, and heptane.

• Reaction: Stir vigorously at 65 °C for 6 hours. Causality: The 4-PBSA partitions effectively between the heptane/oleic acid phase and the methanol phase, acting as a phase-transfer catalyst to facilitate protonation of the lipophilic acid at the interface.

• Cooling & Dilution: Cool the mixture to room temperature and add 30 mL of distilled water to quench the reaction.

• Validation (Phase Separation): Transfer to a separatory funnel. The mixture will rapidly separate into two distinct, clear layers within 2 minutes. Causality: Unlike DBSA, which would form a milky, unbreakable emulsion here, 4-PBSA's shorter propyl chain prevents stable micelle formation.

• Workup: Drain the lower aqueous layer containing unreacted methanol and the bulk of the 4-PBSA. Wash the organic layer once with 5% aqueous Na2CO3 to neutralize residual catalyst, then dry over MgSO4.

• Isolation: Evaporate the heptane to yield methyl oleate.

Conclusion

For over 90% of standard organic transformations—such as homogeneous esterifications, protections, and dehydrations—p-Toluenesulfonic acid (pTSA) remains the optimal choice due to its low cost, robust stability, and effortless removal via aqueous extraction[1][2].

However, when engineering reactions involving highly non-polar substrates, biphasic solvent systems, or when phase-transfer kinetics are the rate-limiting step, 4-Propylbenzenesulfonic acid (4-PBSA) provides a distinct structural advantage. It offers the exact same acidic strength as pTSA but introduces targeted lipophilicity, accelerating interfacial reactions without the downstream purification nightmares associated with heavy surfactant catalysts.

References

• National Center for Biotechnology Information (PubChem). PubChem Compound Summary for CID 6101, p-Toluenesulfonic acid. Contains experimental and computed physicochemical properties including LogP and solubility. Available at:[Link]

• Organic & Biomolecular Chemistry (RSC Publishing). p-Toluenesulfonic acid-promoted organic transformations for the generation of molecular complexity. Comprehensive review of pTSA catalytic applications. Available at: [Link]

• Preprints.org. Versatile Use of Para-Toluenesulfonic Acid in Organic Synthesis. A Review. Highlights the transition from mineral acids to solid organic acids. Available at: [Link]

• MetFrag relaunched (PMC - NIH). incorporating strategies beyond in silico fragmentation. Discusses the correlation of alkyl chain length (LogP) and retention behavior for compounds like 4-propylbenzenesulfonic acid. Available at: [Link]

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Comparative Analysis of Alkylbenzenesulfonic Acids in Catalytic Esterification

Executive Summary & Mechanistic Causality

Esterification is a cornerstone transformation in synthetic chemistry, API (Active Pharmaceutical Ingredient) development, and materials science. While traditional Fischer esterification relies heavily on mineral acids like sulfuric acid (H₂SO₄), modern process chemistry demands higher selectivity, milder conditions, and reduced environmental impact.

Alkylbenzenesulfonic acids—specifically p-toluenesulfonic acid (p-TSA) and dodecylbenzenesulfonic acid (DBSA) —have emerged as superior catalytic alternatives.

The Causality Behind the Shift:

• Overcoming Mineral Acid Limitations: H₂SO₄ is highly dehydrating and oxidative, frequently leading to destructive side reactions such as the etherification of alcohols, alkene formation, and substrate charring[1]. Furthermore, its poor solubility in organic solvents creates biphasic resistance. p-TSA provides comparable Brønsted acidity (pKa ~ -2.8) but functions as an organic-soluble solid, significantly reducing these destructive side reactions while maintaining the standard Fischer protonation mechanism[1][2].

• The BASC Paradigm Shift: While p-TSA solves the solubility issue, it still requires high temperatures (>100 °C) and azeotropic water removal to drive the equilibrium forward. DBSA introduces a paradigm shift by acting as a Brønsted Acid-Surfactant-Combined (BASC) catalyst . DBSA's long hydrophobic alkyl chain allows it to form micelles in water. These micelles act as hydrophobic microreactors that encapsulate the organic substrates, physically excluding bulk water from the transition state. This enables direct, highly efficient esterification in pure water at temperatures as low as 40 °C[3][4].

Logical Workflow & Pathway Visualization

The following diagram illustrates the mechanistic divergence between traditional p-TSA catalysis and the advanced DBSA micellar pathway.

Logical workflow comparing p-TSA and DBSA catalytic pathways in esterification.

Quantitative Performance Comparison

Direct kinetic studies reveal stark differences in catalytic efficiency when operating in aqueous environments. In the esterification of lauric acid with 3-phenyl-1-propanol, DBSA catalyzes the reaction ~60 times faster than p-TSA (initial rates of 5.41 × 10⁻³ M h⁻¹ vs. 9.05 × 10⁻⁵ M h⁻¹)[3][5]. This massive kinetic advantage is directly attributed to DBSA's ability to compartmentalize the reaction away from the hydrolytic aqueous bulk[3].

Table 1: Catalytic Efficiency & Reaction Parameters

Catalyst	Nature	Reaction Medium	Operating Temp	Initial Rate (M h⁻¹)	Typical Yield	Key Mechanistic Advantage
p-TSA	Homogeneous Brønsted Acid	Toluene / Organics	>100 °C	9.05 × 10⁻⁵ (in water)	>90%	High organic solubility; avoids charring and etherification typical of mineral acids[1][2].
DBSA	BASC (Surfactant-Combined)	Water (Emulsion)	30–40 °C	5.41 × 10⁻³ (in water)	80–95%	Micellar assembly excludes water, enabling rapid, low-temp aqueous synthesis[3][5].
H₂SO₄	Mineral Acid	Neat / Organics	60–100 °C	N/A	>90%	High protonation ability, but highly prone to side reactions, dehydration, and corrosion[1][6].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes an in-process control (IPC) to verify the mechanistic causality of the reaction.

Protocol A: p-TSA Catalyzed Azeotropic Esterification

Best for: Highly lipophilic substrates that are stable at elevated temperatures.

• Reactant Assembly: Combine the carboxylic acid (1.0 eq), alcohol (1.2–2.0 eq), and 1–5 mol% p-TSA in toluene (solvent).

  • Causality: Toluene acts as both the solvent and the azeotroping agent. p-TSA seamlessly dissolves into the organic phase to protonate the carbonyl oxygen[1][2].

• Thermal Dehydration & IPC: Heat the mixture to reflux (110–120 °C) using a Dean-Stark apparatus.

  • Causality: The Dean-Stark trap physically removes the water byproduct, driving Le Chatelier's equilibrium toward the ester.

  • Self-Validation: The stoichiometric volume of water collected in the trap provides a direct, real-time visual confirmation of conversion progress.

• Quench & Isolate: Once water collection ceases, cool the reaction and wash the organic layer with saturated aqueous NaHCO₃.

  • Causality: NaHCO₃ neutralizes the p-TSA catalyst.

  • Self-Validation: The cessation of CO₂ gas evolution confirms complete neutralization, ensuring no reverse hydrolysis occurs during solvent evaporation. Dry over MgSO₄ and concentrate in vacuo.

Protocol B: DBSA Catalyzed Aqueous Emulsion Esterification

Best for: Green chemistry applications, temperature-sensitive APIs, and macromolecule esterification[4].

• Micellar Assembly: Combine the carboxylic acid (1.0 eq) and alcohol (1.0 eq) in pure deionized water. Add 10 mol% DBSA.

  • Causality: DBSA's sulfonic acid head provides the catalytic proton, while its dodecyl tail lowers surface tension, solubilizing the organic substrates into micellar cores[3][5].

  • Self-Validation: The immediate formation of a stable, white turbid emulsion confirms successful micelle formation.

• Low-Temperature Incubation & IPC: Stir the mixture vigorously (e.g., 1400 rpm) at 40 °C for 24–48 hours.

  • Causality: 40 °C provides sufficient kinetic energy for the microreactor environment. Vigorous stirring maintains the high surface-area emulsion required for mass transfer[3][5].

  • Self-Validation: If the mixture phase-separates into clear layers, agitation is insufficient. Maintaining the white turbidity validates the structural integrity of the BASC system.

• Phase Separation & Extraction: Add brine (saturated NaCl) and extract with a non-polar solvent (e.g., ethyl acetate).

  • Causality: The high ionic strength of the brine disrupts the micellar structure (salting out), forcing the organic ester into the extraction solvent while DBSA partitions or precipitates. Wash, dry, and concentrate to yield the pure ester.

References[1] A Comparative Guide to 4-Nitrobenzenesulfonic Acid and Sulfuric Acid as Catalysts in Esterification, Benchchem. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGGWbWxXUJLdzGBWFhBRX3dRasw9mS5ZneNGuA_mxUoIvD6mY-YKP_6nmlRK9aZduDG2gR9iZ9eDJuY5m166zxQjFXpIAiD3a7hcxmnyRMPr5dj-5Zu5SVHyMVpqcWvkSaEGNY6p5FuhlnIbQdaEQh21Z2Kb40KvPzna-l-mOQR4-TOMW8qeTZ1nVic_4cVgOtd5ux9xi67E8VoX8a1RtU8XkRDgcjAdQkvR-7DNCQUt0SasXCHSA2OPmKqTkfTSOMP[3] Dehydration Reactions in Water. Surfactant-Type Brønsted Acid-Catalyzed Direct Esterification of Carboxylic Acids with Alcohols in an Emulsion System, Journal of the American Chemical Society. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHhK7jYf63_yIOUfRDPIbvLKACcwwDAOU3z0hfVlE0hhqsJxKLaE93N0sz4yZTmpKoOvbI8D9hiXBWOvur9ZMa_udHu8Eii0pGUZWdvd2fl8Qc_bmuMseofiuqPDUxT9Rhn8Ly-ng==[6] Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications, PMC. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHInnc-s2yWUNuaFKiwvqirDL87mkWbs445RrNBoC80dJ5tccfyUdI69LbjTAFepNkZ9cd0qvbOebzZWpA5SRrSgEhJ7caEbEwDFaraz9IhZ9dAZkT4dL8QITNATdGt0ETQd0aqgzKPe_7CNJTv[4] Efficient and green approach for the esterification of lignin with oleic acid using surfactant-combined microreactors in water, BioResources. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGHRl7nFmiVxO05qJicJkQlaWCWLA_SnREORA_STpcJVqUoJcr0VwDgo8fYz8H3yHQERlSAfC9XJTFXXeVgyZn8hcXvHnwqXwmiXbIFJk13hZ_9uYKMXUODFwJus9NB3VBZf6cHTcvifUdm5RVV2VUiI733g5l4iyXyvDHJ3Aatr8Ndqv0fmE75Y6rZ4HaxE4zxSTQjKEecQaMPrPy6NI11UpXl_cK0V4ZEKSMpbrriN4-OoNop47c1WlAShVW0NSEl2Kh-vC-gV0FzSbPlBWB7yq-7rNWQxdB1hsF5Hf-FpMUAQbUET2Y=[2] Advantages of p-toluenesulfonic acid over sulfuric acid in the formation of acetals, StackExchange. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEd_xjWVDioRw2ppHZQeAxMMNLn-IjoO0so4WHYjQ-KfoiLMlVrwlcC_k5TsY3igKsyD_3vjqw1gFWSypC23_6dboCTnQFQB3xz_QpxNiB9B-mugfzRkfnf4fmPBG4wNyHVknYZEqOlFMtMmZDNx41e-d3kIGFln4eLwZSNfC7YHSsE3LuhzfpDcHA3P5j1qdHGSXtMk8ub5YmUU2LjoRsE8T3Yd0waGeW_aNRjSK-igAjUyLfAh0wt70k8taCLRb0u[5] Dehydration Reactions in Water. Brønsted Acid−Surfactant-Combined Catalyst for Ester, Ether, Thioether, and Dithioacetal Formation in Water, Journal of the American Chemical Society. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH83BznvtMjsnEAPm4Uhvsq-eXgNYMDnMKI1P_qqf6WKQroYGOiELEreC_MoAgSvaQN0TypLJR7bvfzgumKD6tsNL8JSaaRHCiEhOpbz3xQHa5ojfvdCe1Mgf2ukO3LRCwu_iD3dg==

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benchmarking 4-propylbenzenesulfonic acid acidity in non-aqueous solvents

Benchmarking the Acidity of 4-Propylbenzenesulfonic Acid in Non-Aqueous Solvents: A Comparative Guide

For researchers in organocatalysis, active pharmaceutical ingredient (API) salt formulation, and polymer synthesis, the selection of an appropriate Brønsted acid is rarely as simple as looking up its aqueous pKa​ . In non-aqueous environments, the acid dissociation constant ( pKa​ ) undergoes dramatic shifts driven by the solvent's dielectric constant, hydrogen-bond donating/accepting capacity, and basicity.

This guide provides an objective, data-driven benchmark of 4-propylbenzenesulfonic acid (4-PBSA) against standard industrial alternatives—p-Toluenesulfonic acid (pTSA), Methanesulfonic acid (MSA), and Trifluoroacetic acid (TFA)—in key non-aqueous solvents: Acetonitrile (MeCN) and Dimethyl Sulfoxide (DMSO).

Mechanistic Grounding: Acidity Beyond Water

In aqueous solutions, strong organic acids like sulfonic acids are "leveled"; water acts as a strong base, completely dissociating the acids and masking their intrinsic thermodynamic differences. However, moving to polar aprotic solvents unmasks these differences 1.

• Dimethyl Sulfoxide (DMSO): With a high dielectric constant ( ϵ=46.7 ) and strong hydrogen-bond accepting ability (high donor number), DMSO readily solvates protons. However, it is a poor hydrogen-bond donor, meaning it cannot effectively solvate the resulting sulfonate or carboxylate anions. Consequently, pKa​ values in DMSO are generally higher than in water 2.

• Acetonitrile (MeCN): MeCN is a much weaker base than DMSO and has a lower dielectric constant ( ϵ=35.9 ). The lack of specific anion solvation and poor proton affinity causes pKa​ values to skyrocket—often by 10 to 15 units compared to water 3. Furthermore, the poor solvation of the conjugate base ( A− ) frequently leads to homoconjugation , where the neutral acid hydrogen-bonds with its own anion ( HA+A−⇌AHA− ), complicating catalytic kinetics.

4-PBSA shares the same highly stabilized aromatic sulfonate core as pTSA. Because the inductive electron-donating effect of a propyl group is nearly identical to that of a methyl group, 4-PBSA and pTSA exhibit functionally identical intrinsic acidities. However, the extended propyl chain of 4-PBSA significantly increases its lipophilicity ( logP ), altering its partitioning behavior in biphasic systems and its solubility in non-polar media.

Quantitative Benchmarking

The following table synthesizes the pKa​ values of 4-PBSA and its alternatives across different solvent systems.

Acid	Water pKa​	DMSO pKa​	MeCN pKa​	Structural / Application Notes
4-Propylbenzenesulfonic Acid (4-PBSA)	~ -2.8	~ 0.9	~ 8.5	High lipophilicity; ideal for biphasic catalysis and hydrophobic API salts.
p-Toluenesulfonic Acid (pTSA)	-2.8	0.9	8.5	Standard industrial solid acid; moderate lipophilicity 1.
Methanesulfonic Acid (MSA)	-1.9	1.6	10.0	Aliphatic, highly soluble in polar organics, but lower lipophilicity 4.
Trifluoroacetic Acid (TFA)	0.23	3.45	12.6	Volatile; significantly weaker in aprotic media due to localized carboxylate charge 56.

Insight: While TFA is often used as a strong acid in aqueous chromatography, in MeCN it is over 4 orders of magnitude weaker than 4-PBSA. For strict anhydrous organocatalysis requiring a highly acidic proton, sulfonic acids are mandatory.

Experimental Protocol: Self-Validating Spectrophotometric pKa​ Determination

Measuring absolute pKa​ via glass electrodes in non-aqueous solvents is notoriously unreliable due to fluctuating junction potentials. The gold standard methodology is the Relative Spectrophotometric Titration , which utilizes overlapping indicator dyes to create a self-validating thermodynamic system.

Step-by-Step Methodology:

• Solvent Purification (Critical Causality): Distill MeCN over CaH2​ and store over 3Å molecular sieves. Why: Even trace water (e.g., >20 ppm) acts as a competitive base in MeCN, artificially compressing the measured pKa​ scale and invalidating the data.

• System Assembly: In a dry UV-Vis cuvette, combine the unknown acid (4-PBSA, HA ) and a reference indicator ( HIn ) with a known pKa​ that is within ±1.5 units of the estimated target.

Titration: Sequentially add a non-nucleophilic, sterically hindered base (e.g., a phosphazene base like P1​

tBu ). The base will deprotonate both the indicator and the analyte according to their relative acidities.

• Spectral Acquisition: Record the UV-Vis spectrum after each addition.

• Validation via Isosbestic Points: Overlay the spectra. The presence of sharp, distinct isosbestic points proves that only two absorbing species ( HIn and In− ) are changing concentration. Why this matters: If isosbestic points drift, it indicates a breakdown of the simple 1:1 equilibrium, usually caused by homoconjugation ( AHA− ) or trace water contamination. The protocol validates itself.

• Calculation: Calculate the relative acidity ( ΔpKa​ ) using the measured absorbance ratios and the Henderson-Hasselbalch equation:

  ΔpKa​=log([HIn][A−][In−][HA]​)

  Finally, anchor the ΔpKa​ to the absolute scale using the known indicator.

Workflow for relative spectrophotometric pKa determination in non-aqueous solvents.

Application Insights: Why Choose 4-PBSA?

When benchmarking 4-PBSA against pTSA or MSA, the decision matrix relies heavily on the physical properties of the conjugate base rather than raw acidity:

• Phase-Transfer Catalysis: The extended propyl chain increases the lipophilicity of the sulfonate anion. In biphasic organic/aqueous reactions, 4-PBSA partitions much more effectively into the organic layer than MSA or pTSA, driving higher local proton concentrations at the lipophilic reaction site.

• API Salt Formulation: Many modern drug candidates are highly lipophilic and exhibit poor bioavailability. While mesylate (MSA) and tosylate (pTSA) salts are common, forming a salt with 4-PBSA can dramatically alter the crystal lattice energy and lipid solubility of the API, potentially unlocking new formulation pathways for difficult-to-deliver therapeutics.

References

• Kütt, A., et al. "Strengths of Acids in Acetonitrile." Eur. J. Org. Chem. 2021, 1407-1419. Available at:[Link]

• Reich, H. J. "Equilibrium pKa Table (DMSO Solvent and Reference)." Organic Chemistry Data. Available at:[Link]

• Eckert, F., et al. "Prediction of Acidity in Acetonitrile Solution with COSMO-RS." Zenodo / Journal of Computational Chemistry. Available at: [Link]

• ACS Publications. "pKa Matching Enables Quantum Proton Delocalization in Acid-1-Methylimidazole Binary Mixtures." Journal of Chemical Information and Modeling. Available at:[Link]

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FT-IR spectra comparison of 4-propylbenzenesulfonic acid and benzenesulfonic acid

As a Senior Application Scientist, evaluating the structural nuances of functionalized aromatic compounds requires a rigorous, evidence-based approach. Benzenesulfonic acid and 4-propylbenzenesulfonic acid are highly polar, acidic molecules widely utilized in catalysis, active pharmaceutical ingredient (API) synthesis, and polymer chemistry.

While both compounds share the strongly infrared-active sulfonic acid moiety and an aromatic core, they differ critically in their alkylation and ring substitution patterns. Fourier Transform Infrared (FT-IR) spectroscopy provides a rapid, non-destructive method to differentiate these two molecules. This guide details the spectroscopic causality, self-validating experimental protocols, and comparative data analysis required to distinguish them objectively.

Mechanistic Overview & Spectroscopic Causality

To accurately interpret the FT-IR spectra of these compounds, we must understand the causality behind their vibrational modes:

• The Sulfonic Acid (-SO₃H) Anchor: The -SO₃H group is highly polar, resulting in massive changes in the dipole moment during vibration. This yields intensely strong absorption bands. The asymmetric S=O stretch typically manifests around 1150–1200 cm⁻¹, while the symmetric S=O stretch appears near 1030–1080 cm⁻¹[1].

• The Aliphatic Differentiator: The addition of a propyl group in 4-propylbenzenesulfonic acid introduces sp³ hybridized carbons. The C-H bonds in the -CH₂- and -CH₃ groups require less energy to stretch than aromatic sp² C-H bonds, resulting in distinct aliphatic stretching peaks just below 3000 cm⁻¹ (specifically ~2850–2960 cm⁻¹)[2]. Benzenesulfonic acid lacks these sp³ carbons entirely.

• The Aromatic Fingerprint (Out-of-Plane Bending): The most definitive way to identify the substitution pattern of a benzene ring is by examining the out-of-plane (OOP) C-H bending vibrations in the low-frequency "fingerprint" region (900–650 cm⁻¹).

  • Benzenesulfonic acid is a mono-substituted benzene. The five adjacent hydrogen atoms on the ring vibrate in phase, producing two highly characteristic, intense bands at ~730 cm⁻¹ and ~690 cm⁻¹[3].

  • 4-Propylbenzenesulfonic acid is a para-disubstituted benzene. The presence of substituents at the 1 and 4 positions leaves only two adjacent hydrogen atoms on each side of the ring. This restricted geometry shifts the OOP bending vibration to a single, strong band at ~800–850 cm⁻¹[3].

Experimental Protocol: Self-Validating ATR-FTIR Workflow

Causality of Method Choice: Sulfonic acids are notoriously hygroscopic. Traditional transmission FT-IR using Potassium Bromide (KBr) pellets is highly susceptible to moisture absorption, which introduces artifactual, broad O-H stretching bands (3200–3500 cm⁻¹) that obscure intrinsic molecular data. To ensure a self-validating and artifact-free system, Attenuated Total Reflectance (ATR-FTIR) utilizing a monolithic diamond crystal is the gold standard.

Step-by-Step Methodology:

• System Calibration (Validation Step): Prior to analysis, scan a traceable polystyrene calibration film. Verify that the instrument accurately resolves the standard peaks at 1601.2 cm⁻¹ and 1028.3 cm⁻¹.

• Background Acquisition: Collect an ambient air background scan (minimum 64 scans, 4 cm⁻¹ resolution) immediately before sample analysis to ratio out atmospheric CO₂ and water vapor.

• Sample Application: Deposit 1–2 mg of the pure sulfonic acid directly onto the diamond ATR crystal.

• Pressure Application: Lower the ATR anvil to apply consistent, standardized pressure. Scientific Rationale: Intimate optical contact between the sample and the crystal is required for the evanescent wave to penetrate the sample, ensuring high signal-to-noise ratio.

• Data Collection: Acquire the spectrum from 4000 cm⁻¹ to 400 cm⁻¹.

• Carryover Verification (Validation Step): Clean the crystal with anhydrous isopropanol and run a subsequent blank scan. A flat baseline confirms zero cross-contamination between the benzenesulfonic acid and 4-propylbenzenesulfonic acid samples.

Comparative Data Analysis

The following table summarizes the quantitative spectral data used to differentiate the two compounds.

Vibrational Mode	Benzenesulfonic Acid (cm⁻¹)	4-Propylbenzenesulfonic Acid (cm⁻¹)	Diagnostic Significance
O-H Stretch (Sulfonic)	~2800–3500 (Broad)	~2800–3500 (Broad)	Confirms acidic proton (often overlaps with C-H).
Aromatic C-H Stretch	~3050–3100	~3050–3100	Confirms aromatic ring (sp² carbons).
Aliphatic C-H Stretch	Absent	~2850–2960	Differentiator: Confirms the propyl chain[2].
Aromatic C=C Stretch	~1450, ~1580	~1450, ~1580	Confirms aromatic skeletal framework.
Aliphatic C-H Bend	Absent	~1375, ~1465	Differentiator: Confirms -CH₃ and -CH₂- groups.
S=O Asymmetric Stretch	~1150–1200	~1150–1200	Confirms sulfonic acid moiety[1].
S=O Symmetric Stretch	~1030–1080	~1030–1080	Confirms sulfonic acid moiety[1].
Aromatic OOP C-H Bend	~730 and ~690 (Two bands)	~800–850 (Single band)	Differentiator: Mono- vs. Para-substitution[3].

FT-IR Spectral Interpretation Workflow

To systematically process and identify these compounds, researchers should follow the logical progression mapped in the diagram below. The workflow isolates the common functional groups first, before branching into the specific differentiating regions (Aliphatic stretching and Out-of-Plane bending).

Caption: Logical decision tree for differentiating benzenesulfonic acid and 4-propylbenzenesulfonic acid via FT-IR.

Conclusion

While both benzenesulfonic acid and 4-propylbenzenesulfonic acid exhibit the dominant, broad spectral features of the sulfonic acid group, they can be conclusively differentiated without the need for mass spectrometry or NMR. By utilizing an ATR-FTIR setup to prevent moisture artifacts, an analyst can look directly at the 2850–2960 cm⁻¹ region to confirm the presence or absence of the propyl chain, and the 900–650 cm⁻¹ fingerprint region to verify the mono- or para-substitution pattern of the aromatic ring.

References

• Royal Society of Chemistry. "Infrared spectroscopy for understanding the structure of Nafion and its associated properties." RSC Advances. Available at:[Link]

• DAV University. "Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocarbons." Organic Spectroscopy. Available at:[Link]

• Taylor & Francis. "Chemical modification of nano-structured polyaniline by N-grafting of hexadecylbromide." Journal of Macromolecular Science. Available at:[Link]

Sources

• 1. Infrared spectroscopy for understanding the structure of Nafion and its associated properties - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D3TA05653H [pubs.rsc.org]
• 2. tandfonline.com [tandfonline.com]
• 3. davuniversity.org [davuniversity.org]

Safety & Regulatory Compliance

A Guide to the Proper Disposal of 4-propylbenzenesulfonic Acid

Hazard Assessment and Immediate Safety Precautions

4-propylbenzenesulfonic acid, as a member of the sulfonic acid family, should be treated as a corrosive substance. Direct contact can cause severe skin burns and eye damage.[1] Inhalation of dust or mist may cause respiratory irritation.[2] It is also expected to be harmful if swallowed.

Key Hazards:

• Corrosive: Causes severe skin burns and eye damage.

• Irritant: May cause respiratory tract irritation.

• Acute Toxicity: Harmful if swallowed.

Due to these hazards, all handling and disposal procedures must be conducted in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE)

The first line of defense against chemical exposure is appropriate PPE. The following table summarizes the essential PPE for handling 4-propylbenzenesulfonic acid.

PPE Category	Recommended Equipment	Rationale
Eye Protection	Chemical safety goggles and a face shield	Protects against splashes of the acidic material, which can cause severe eye damage.[1]
Hand Protection	Chemical-resistant gloves (e.g., butyl rubber or nitrile)	Prevents skin contact, which can lead to severe burns.[3]
Body Protection	A laboratory coat and a chemical-resistant apron	Protects skin and clothing from potential spills and splashes.
Respiratory Protection	Use in a chemical fume hood. If a fume hood is not available, a NIOSH-approved respirator with acid gas cartridges is necessary.	Minimizes the inhalation of dust or aerosols, which can cause respiratory irritation.[2]

Spill Response Protocol

In the event of a spill, immediate and appropriate action is required to prevent injury and environmental contamination.

For Small Spills (less than 100 mL or 100 g):

• Alert Personnel: Immediately alert others in the vicinity.

• Don PPE: Ensure you are wearing the appropriate PPE as outlined above.

• Containment: Cover the spill with an inert absorbent material such as sand, vermiculite, or a commercial acid spill neutralizer. Do not use combustible materials like paper towels.

• Neutralization: Slowly and carefully add a weak base, such as sodium bicarbonate or soda ash, to the contained spill. Avoid adding the base too quickly, as this can cause frothing and heat generation.

• Collection: Once neutralized (check with pH paper to ensure a pH between 6 and 8), carefully scoop the material into a designated hazardous waste container.

• Decontamination: Clean the spill area with a damp cloth, followed by soap and water. Dispose of the cloth and any other contaminated materials as hazardous waste.

• Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) department.

For Large Spills (greater than 100 mL or 100 g):

• Evacuate: Immediately evacuate the area.

• Alert Authorities: Contact your institution's EHS department and emergency response team.

• Restrict Access: Prevent entry to the affected area.

• Professional Cleanup: Allow only trained emergency responders to handle the cleanup.

Step-by-Step Disposal Procedures

The primary and mandated procedure for the disposal of 4-propylbenzenesulfonic acid is to manage it as hazardous waste. Under no circumstances should it be disposed of down the sink or in regular trash.

Disposal of Solid 4-propylbenzenesulfonic Acid

• Waste Collection: Collect any solid 4-propylbenzenesulfonic acid waste, including contaminated weighing paper, pipette tips, and other disposables, in a dedicated, leak-proof hazardous waste container.[4]

• Container Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical name "4-propylbenzenesulfonic Acid," and a clear description of its hazards (e.g., "Corrosive," "Toxic").

• Storage: Store the sealed container in a designated satellite accumulation area that is at or near the point of generation and under the control of laboratory personnel. The storage area should be well-ventilated and away from incompatible materials such as strong bases and oxidizing agents.

• Arrange for Pickup: Once the container is full or approaching its accumulation time limit, contact your institution's EHS department to arrange for pickup by a licensed hazardous waste disposal company.

Disposal of 4-propylbenzenesulfonic Acid Solutions

For dilute aqueous solutions of 4-propylbenzenesulfonic acid, neutralization prior to collection can be a safe method for stabilization. This is not a method for rendering the waste non-hazardous for sewer disposal. The neutralized solution must still be collected as hazardous waste.

Experimental Protocol for Neutralization:

• Personal Protective Equipment (PPE): Wear chemical splash goggles, a face shield, acid-resistant gloves, and a lab coat.

• Procedure:

  • Work in a Fume Hood: Perform the neutralization in a certified chemical fume hood.

  • Prepare a Dilute Base: Prepare a dilute solution of a weak base, such as 5-10% sodium bicarbonate or soda ash. Avoid using strong bases like sodium hydroxide unless you have experience with highly exothermic reactions.

  • Cool the Acidic Waste: Place the container with the acidic waste solution in a larger secondary container (e.g., an ice bath) to manage the heat that will be generated.

  • Slow Addition of Base: Slowly and with constant stirring, add the dilute base to the acidic waste. Be cautious of any effervescence (gas evolution).

  • Monitor pH: Continuously monitor the pH of the solution using pH paper or a calibrated pH meter.

  • Completion: Continue adding the base until the pH is in the neutral range (pH 6-8).

  • Collection: Once neutralized, transfer the solution to a properly labeled hazardous waste container. The label should indicate the neutralized contents.

  • Arrange for Pickup: Contact your EHS department for disposal.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-propylbenzenesulfonic acid waste.

Workflow for the proper disposal of 4-propylbenzenesulfonic acid waste.

References

• PubChem. 4-propylbenzenesulfonic Acid. National Center for Biotechnology Information. [Link][5]

• Redox. (2021, July 14). Safety Data Sheet: Linear Alkyl Benzene Sulfonic Acids. [Link][6]

• Lab Alley. How to Safely Dispose of Sulfuric Acid. [Link][7]

Sources

• 1. actylislab.com [actylislab.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 4-propylbenzenesulfonic Acid | C9H12O3S | CID 7168054 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. redox.com [redox.com]
• 7. laballey.com [laballey.com]